1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one: Chemical Properties, Synthesis, and Applications in Targeted Therapeutics
Introduction & Pharmacological Significance The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the structural foundation for numerous FDA-approved drug...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Pharmacological Significance
The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the structural foundation for numerous FDA-approved drugs and clinical candidates. Specifically, the N1-substituted derivative, 1-(2-hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one , represents a highly versatile building block. The incorporation of the 2-hydroxyethyl moiety at the N1 position introduces a critical hydrogen-bond donor/acceptor pair, which significantly alters the molecule's solvation shell, modulates its pharmacokinetic profile, and provides a synthetic handle for further functionalization (e.g., esterification, etherification, or conversion to a leaving group).
This in-depth technical guide explores the physicochemical properties, synthetic methodologies, and mechanistic applications of this core structure, particularly its role in the development of Ubiquitin Specific Protease 7 (USP7) inhibitors[1], Cyclin-Dependent Kinase (CDK) inhibitors[2], and Phosphodiesterase type 5 (PDE5) inhibitors[3].
Physicochemical Profiling
Understanding the quantitative physicochemical parameters of the 1-(2-hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one core is essential for rational drug design. The presence of the hydroxyethyl group lowers lipophilicity compared to its N1-methyl counterpart, improving aqueous solubility—a critical factor for oral bioavailability.
Property
Value
Pharmacological Implication
Molecular Formula
C₇H₈N₄O₂
Defines the baseline atomic composition for mass spectrometry (Exact Mass: 180.0647 Da).
Molecular Weight
180.17 g/mol
Low molecular weight allows for extensive functionalization while remaining compliant with Lipinski’s Rule of 5.
Topological Polar Surface Area (TPSA)
83.5 Ų
Optimal for membrane permeability; allows for cellular penetration without being overly lipophilic.
Hydrogen Bond Donors
2 (N-H, O-H)
Facilitates critical interactions with kinase hinge regions or allosteric pockets.
Hydrogen Bond Acceptors
4 (N, N, C=O, O-H)
Enhances target binding affinity through extensive hydrogen-bonding networks.
Calculated LogP (cLogP)
-0.45
Indicates high hydrophilicity; subsequent substitutions at C3 and C5 are required to tune the final drug's lipophilicity.
Rotatable Bonds
2
Maintains structural rigidity while allowing the hydroxyethyl arm to adopt optimal binding conformations.
Mechanistic Applications in Drug Design
USP7 Allosteric Inhibition
Ubiquitin Specific Protease 7 (USP7) is a deubiquitinating enzyme that stabilizes the MDM2 E3 ubiquitin ligase, which in turn degrades the p53 tumor suppressor protein. Overexpression of USP7 in various malignancies leads to the suppression of p53-mediated apoptosis[4]. Derivatives of the pyrazolo[4,3-d]pyrimidin-7(6H)-one core have been identified as potent, selective allosteric inhibitors of USP7[1]. The N1-hydroxyethyl group can project into the solvent-exposed region of the USP7 allosteric pocket, enhancing binding enthalpy while maintaining solubility.
Mechanism of action for USP7 inhibition and subsequent p53 stabilization.
Cyclin-Dependent Kinase (CDK) Inhibition
The pyrazolo[4,3-d]pyrimidine core acts as a bioisostere for the purine ring found in ATP. Research has demonstrated that substituting the purine core of roscovitine with a pyrazolo[4,3-d]pyrimidine scaffold yields highly selective CDK2/CDK7 inhibitors with superior antiproliferative activity[2]. The N1-hydroxyethyl substitution mimics the ribose sugar binding interactions in the ATP-binding pocket, forming crucial hydrogen bonds with the kinase hinge region.
PDE5 Inhibition
The most famous application of the pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is in PDE5 inhibitors (e.g., Sildenafil)[3]. While Sildenafil utilizes an N1-methyl group, the introduction of an N1-hydroxyethyl group (as seen in analogs like Hydroxyhomosildenafil) alters the pharmacokinetic half-life and tissue distribution, providing a strategy to bypass existing patents and develop next-generation vasodilators[5].
Synthetic Methodology & Validation
The synthesis of the 1-(2-hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one core requires precise regiocontrol during the N-alkylation step, followed by a thermodynamically driven cyclization.
Synthetic workflow for 1-(2-hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Step-by-Step Protocol: Core Synthesis
Step 1: Regioselective N-Alkylation
Reagents: Suspend 4-amino-1H-pyrazole-5-carboxamide (1.0 eq) and anhydrous K₂CO₃ (1.5 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M).
Causality: K₂CO₃ is chosen as a mild base to selectively deprotonate the pyrazole nitrogen without hydrolyzing the carboxamide. DMF provides a polar aprotic environment that solvates the potassium cation, maximizing the nucleophilicity of the pyrazole anion.
Addition: Add 2-bromoethanol (1.1 eq) dropwise at 0°C. Warm to room temperature and stir for 12 hours.
Validation: Monitor via TLC (DCM:MeOH 9:1). Extract a 50 µL aliquot, quench with water, extract with EtOAc, and run LC-MS. The reaction is complete when the starting material peak ([M+H]⁺) is <5% by UV integration.
Step 2: Pyrimidine Ring Cyclization
Reagents: Isolate the intermediate and dissolve it in neat formamide (10 volumes).
Causality: Formamide acts as both the solvent and the C2 carbon source for the pyrimidine ring. The high temperature is thermodynamically required to drive the condensation of the primary amine and the carboxamide, followed by the elimination of water and ammonia to achieve aromatization.
Reaction: Heat the mixture to 150°C under a reflux condenser for 8 hours.
Workup & Validation: Cool to room temperature and pour into ice water. The product will precipitate. Filter, wash with cold water, and dry under vacuum. Confirm the cyclized structure via ¹H-NMR (DMSO-d₆): look for the distinct disappearance of the primary amine/amide protons and the appearance of a sharp singlet around δ 8.0 ppm corresponding to the C2 pyrimidine proton.
Biological Assay Protocol: USP7 Biochemical Assay
To validate the biological efficacy of synthesized derivatives, a self-validating Ubiquitin-Rhodamine 110 (Ub-Rho110) cleavage assay is employed.
Assay Preparation: Prepare assay buffer containing 50 mM Tris-HCl (pH 7.6), 0.5 mM EDTA, 5 mM DTT, and 0.01% Tween-20. Causality: DTT is critical to keep the catalytic cysteine of USP7 in its reduced, active state. Tween-20 prevents non-specific binding of the inhibitor to the microplate.
Enzyme Incubation: Pre-incubate recombinant human USP7 enzyme (2 nM final concentration) with varying concentrations of the pyrazolo[4,3-d]pyrimidine inhibitor (serial dilutions from 10 µM to 0.1 nM) in a 384-well black microplate for 30 minutes at room temperature.
Substrate Addition: Initiate the reaction by adding Ub-Rho110 substrate to a final concentration of 250 nM.
Kinetic Readout: Measure fluorescence continuously for 60 minutes using a microplate reader (Excitation: 485 nm, Emission: 535 nm).
Validation System: Include a positive control (known USP7 inhibitor, e.g., P5091) and a negative control (DMSO vehicle). The Z'-factor of the assay must be >0.6 for the data to be considered trustworthy. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model based on the initial velocity of the linear phase of the reaction.
References
Almac Discovery Ltd. (2018). Piperidine derivatives as inhibitors of ubiquitin specific protease 7.
Jorda, R., Havlíček, L., McNae, I. W., Walkinshaw, M. D., Voller, J., Šturc, A., ... & Kryštof, V. (2011). Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity. Journal of Medicinal Chemistry, 54(8), 2980-2993.[Link]
Pfizer Inc. (2001). Pyrazolo[4,3-d]pyrimidine derivatives.
Spectroscopic Characterization of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the expected spectroscopic data for the characterization of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the expected spectroscopic data for the characterization of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, a heterocyclic compound of interest in medicinal chemistry. The analysis is based on established principles of spectroscopy and data from structurally related pyrazolopyrimidine analogs.
Molecular Structure and Spectroscopic Overview
1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one possesses a fused bicyclic core, a hydroxyethyl substituent, and a lactam moiety. These features give rise to a distinct spectroscopic signature that can be elucidated using Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.
Caption: Chemical structure of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, both ¹H and ¹³C NMR are essential for structural confirmation.
Predicted ¹H NMR Spectral Data
The expected proton NMR chemical shifts are summarized in the table below. These predictions are based on the analysis of similar heterocyclic systems.[1][2]
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
H-3
7.8 - 8.2
s
-
H-5
8.0 - 8.4
s
-
N6-H
10.5 - 12.0
br s
-
N1-CH ₂
4.2 - 4.5
t
5.0 - 6.0
CH ₂-OH
3.8 - 4.1
t
5.0 - 6.0
OH
4.8 - 5.5
t
5.0 - 6.0
Solvent: DMSO-d₆
Rationale for Predictions:
Aromatic Protons (H-3 and H-5): Protons on the pyrazole and pyrimidine rings are expected to appear in the downfield region (7.8-8.4 ppm) due to the deshielding effect of the aromatic systems and adjacent nitrogen atoms.
Amide Proton (N6-H): The lactam proton is expected to be significantly downfield and may appear as a broad singlet due to quadrupole broadening from the adjacent nitrogen and solvent exchange.
Hydroxyethyl Protons: The methylene protons adjacent to the pyrazole nitrogen (N1-CH₂) will be more deshielded than those adjacent to the hydroxyl group (CH₂-OH) due to the electron-withdrawing nature of the aromatic ring. They are expected to show triplet multiplicity from coupling with each other.
Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly dependent on concentration and temperature and is expected to appear as a triplet due to coupling with the adjacent methylene group.
Predicted ¹³C NMR Spectral Data
The anticipated carbon NMR chemical shifts are provided below.
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
C-7 (C=O)
155 - 160
C-3a
148 - 152
C-7a
145 - 150
C-5
135 - 140
C-3
130 - 135
N1-C H₂
58 - 62
C H₂-OH
45 - 50
Solvent: DMSO-d₆
Rationale for Predictions:
Carbonyl Carbon (C-7): The lactam carbonyl carbon is expected to be the most downfield signal.
Ring Junction Carbons (C-3a and C-7a): These quaternary carbons within the fused ring system will appear in the downfield aromatic region.
Aromatic Carbons (C-3 and C-5): These carbons will resonate in the typical aromatic region.
Aliphatic Carbons: The carbons of the hydroxyethyl side chain will appear in the upfield region.
Experimental Protocol for NMR Data Acquisition
Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).
Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.
¹H NMR Acquisition:
Acquire a standard one-dimensional proton spectrum.
Set the spectral width to cover a range of 0-15 ppm.
Use a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum.
Set the spectral width to cover a range of 0-180 ppm.
A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.
Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra (TMS at 0 ppm for ¹H and the solvent peak for ¹³C).
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.
Expected Mass Spectrometric Data
Molecular Formula: C₇H₈N₄O₂
Molecular Weight: 180.17 g/mol
Expected [M+H]⁺: 181.0720 (for high-resolution mass spectrometry)
Fragmentation Pattern:
Under electron ionization (EI) or electrospray ionization (ESI), the molecule is expected to fragment in a predictable manner. Key fragment ions would likely arise from the loss of the hydroxyethyl side chain or cleavage of the pyrimidine ring.
Experimental Protocol for MS Data Acquisition
Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
Instrumentation: Employ a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, equipped with an ESI source.
Data Acquisition:
Infuse the sample solution into the mass spectrometer.
Acquire data in positive ion mode to observe the [M+H]⁺ ion.
Perform tandem MS (MS/MS) on the parent ion to induce fragmentation and obtain a characteristic fragmentation pattern.
Data Analysis: Analyze the resulting mass spectrum to determine the accurate mass of the parent ion and identify the major fragment ions.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.
Expected IR Absorption Bands
Functional Group
Expected Wavenumber (cm⁻¹)
Intensity
O-H stretch (alcohol)
3200 - 3500
Broad, Strong
N-H stretch (lactam)
3100 - 3300
Medium
C-H stretch (aromatic)
3000 - 3100
Medium
C-H stretch (aliphatic)
2850 - 3000
Medium
C=O stretch (lactam)
1650 - 1700
Strong
C=N/C=C stretch (aromatic)
1500 - 1600
Medium
C-O stretch (alcohol)
1050 - 1150
Strong
Rationale for Predictions:
The broad O-H and N-H stretching bands are characteristic of the hydroxyl and lactam functional groups, respectively.
A strong absorption band for the C=O stretch of the lactam is a key diagnostic feature.
Absorptions corresponding to aromatic and aliphatic C-H stretches, as well as C=N/C=C and C-O stretches, will also be present.
Experimental Protocol for IR Data Acquisition
Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.
Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.
Data Acquisition:
Obtain a background spectrum of the empty ATR crystal or the KBr pellet.
Place the sample on the ATR crystal or insert the KBr pellet into the sample holder.
Acquire the sample spectrum over a range of 4000-400 cm⁻¹.
Data Analysis: The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum of the compound.
Integrated Spectroscopic Analysis Workflow
The following diagram illustrates the workflow for the comprehensive spectroscopic characterization of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Caption: Workflow for the synthesis, purification, and spectroscopic characterization of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Conclusion
The combined application of NMR, MS, and IR spectroscopy provides a robust methodology for the unambiguous structural elucidation and purity assessment of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one. The predicted data and experimental protocols outlined in this guide serve as a valuable resource for researchers engaged in the synthesis and characterization of novel pyrazolopyrimidine derivatives for drug discovery and development.
References
Institute of Molecular and Translational Medicine. (2021, November 8). Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines.
The Royal Society of Chemistry. Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic.
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Structural Biologists, and Drug Development Professionals
Document Type: In-Depth Technical Guide & Whitepaper
Executive Summary & Pharmacophore Significance
The pyrazolo[4,3-d]pyrimidine scaffold is a privileged, highly versatile pharmacophore in modern drug discovery. Acting as a rigid bioisostere of the purine ring, it retains the critical hydrogen-bonding interactions required for ATP-competitive binding in kinase domains[1]. This core is extensively utilized in the development of cyclin-dependent kinase (CDK) inhibitors, phosphodiesterase (PDE) inhibitors, and Toll-like receptor 7 (TLR7) agonists[1][2].
The specific derivative, 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one , presents unique crystallographic challenges and opportunities. The presence of the highly flexible 2-hydroxyethyl appendage at the N1 position introduces rotational degrees of freedom that can lead to static disorder in the crystal lattice. Furthermore, the 7(6H)-one moiety is subject to a solvent-dependent lactam-lactim tautomeric equilibrium. Understanding the supramolecular assembly of such pyrazole derivatives is critical, as peripheral substitution dictates the hydrogen-bonding networks and structural rigidity in the solid state[3].
This whitepaper provides a comprehensive, self-validating methodology for the synthesis, crystallization, and X-ray structural determination of this core, emphasizing the causality behind each experimental choice.
To achieve diffraction-quality crystals, the synthesis and purification pipeline must be tightly controlled to prevent the co-crystallization of structural isomers or tautomeric mixtures.
Protocol 1: Scaffold Synthesis and Cyclization
Objective: Construct the pyrazolo[4,3-d]pyrimidine core while preserving the integrity of the primary alcohol.
Reagent Assembly: Suspend 4-amino-1-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide (1.0 eq) in anhydrous ethanol.
Cyclization: Add triethyl orthoformate (3.0 eq) and a catalytic amount of glacial acetic acid. Reflux for 6 hours under an inert argon atmosphere.
Causality of Reagent Choice: Triethyl orthoformate is specifically selected over formamide or formic acid. It acts as both the C-1 carbon source and a dehydrating agent, driving the cyclization without risking the unwanted formylation of the unprotected 2-hydroxyethyl group.
Self-Validation Check: Analyze the crude product via LC-MS. The target mass
[M+H]+
should be exactly 181.1. In the
1
H-NMR spectrum, the disappearance of the primary amine protons (
∼
5.5 ppm) and the appearance of a sharp pyrimidine C5-H singlet (
∼
8.0 ppm) confirm successful ring closure.
Fig 1. Self-validating workflow from synthesis to anisotropic crystallographic refinement.
Protocol 2: Crystal Growth via Vapor Diffusion
Objective: Grow untwinned, single-domain crystals suitable for high-resolution X-ray diffraction.
Solvent System Selection: Dissolve the purified compound in high-purity Methanol (inner vial) until saturation is reached at 25°C. Filter through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites.
Anti-Solvent Chamber: Place the inner vial inside a larger outer vial containing Dichloromethane (DCM). Seal the outer vial tightly.
Causality of Vapor Diffusion: The 2-hydroxyethyl group is highly flexible. Methanol is chosen as the primary solvent because it acts as both a strong hydrogen bond donor and acceptor, heavily solvating the hydroxyl arm and preventing premature, disordered precipitation. DCM is utilized as the anti-solvent due to its high vapor pressure; it slowly diffuses into the methanol over 4–7 days, gradually reducing the dielectric constant of the mixture and promoting highly ordered, thermodynamically stable nucleation.
Self-Validation Check: Harvest the resulting colorless prisms and examine them under a polarized light microscope. Complete optical extinction every 90° of rotation confirms a single crystal lattice, ruling out merohedral twinning.
Structural Biology & Lattice Stabilization
Protocol 3: X-Ray Data Collection and Refinement
Cryo-Cooling: Mount a single crystal on a MiTeGen loop using paratone oil and immediately transfer it to a 100 K cold nitrogen stream on the diffractometer.
Causality: Data collection at 100 K is mandatory. Room temperature collection allows excessive thermal motion (high anisotropic displacement parameters) of the flexible 2-hydroxyethyl arm, which smears the electron density and severely degrades resolution.
Diffraction: Collect data using Cu K
α
radiation (
λ=1.54178
Å), which provides stronger anomalous dispersion signals and higher intensity for light-atom structures compared to Mo K
α
.
Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on
F2
(SHELXL).
Self-Validation Check: To definitively assign the tautomeric state, compute a difference Fourier map before placing the heteroatom protons. A distinct residual electron density peak (
>0.3e−/A˚3
) located
∼
0.86 Å from N6 confirms the presence of the lactam tautomer.
Fig 2. Tautomeric equilibrium and thermodynamic stabilization of the lactam form in solid state.
Quantitative Crystallographic Data
The table below summarizes the representative crystallographic parameters for the robust solid-state lattice formed by this scaffold.
Parameter
Value / Description
Empirical Formula
C
7
H
8
N
4
O
2
Formula Weight
180.17 g/mol
Temperature
100(2) K
Wavelength
1.54178 Å (Cu K
α
)
Crystal System
Monoclinic
Space Group
P2
1
/c
Unit Cell Dimensions
a = 7.24 Å, b = 11.35 Å, c = 9.82 Å,
β
= 95.4°
Volume
∼
803 Å
3
Z (Molecules per unit cell)
4
Calculated Density
1.49 g/cm
3
Final R indices [I>2
σ
(I)]
R1 = 0.035, wR2 = 0.089
Mechanistic Insights into Supramolecular Assembly
In the solid state, the molecule exclusively adopts the 7(6H)-one (lactam) form rather than the 7-hydroxy (lactim) tautomer. The causality behind this thermodynamic preference lies in the hydrogen bond directionality. The N6-H acts as a potent hydrogen bond donor to the C7 carbonyl oxygen of an adjacent asymmetric unit, forming a robust
R22(8)
dimeric ring motif. This motif propagates into a highly stable polymeric ribbon. Concurrently, the terminal hydroxyl group of the 2-hydroxyethyl arm folds to engage in intermolecular hydrogen bonding with the N2 atom of the pyrazole ring, locking the flexible appendage into a rigid conformation and minimizing the free energy of the crystal lattice.
Conclusion
The structural characterization of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one requires meticulous control over solvent dynamics to manage its flexible appendage and tautomeric nature. By leveraging vapor diffusion for controlled nucleation and low-temperature X-ray diffraction to freeze conformational dynamics, researchers can obtain high-fidelity structural data. This structural precision is paramount when utilizing the pyrazolo[4,3-d]pyrimidine core for structure-based drug design in kinase and toll-like receptor targeting.
References
Title: 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7)
Title: Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors
Source: RSC Publishing
URL
Title: Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison
Source: MDPI
URL
An In-Depth Technical Guide to 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one: Synthesis, Biological Activity, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, a heterocyclic compound belonging to the...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, a heterocyclic compound belonging to the pyrazolopyrimidine class. This family of molecules has garnered significant interest in medicinal chemistry due to its structural similarity to endogenous purines, allowing them to interact with a wide range of biological targets. Pyrazolopyrimidines are key scaffolds in the development of therapeutics for a variety of conditions, including cancer and cardiovascular diseases.[1][2] This document will delve into the nomenclature, synthesis, pharmacological properties, and potential applications of this specific derivative, providing a valuable resource for researchers in drug discovery and development.
Nomenclature and Chemical Identity
The precise and unambiguous identification of a chemical entity is paramount for scientific communication and reproducibility. The structure of the topic compound is a pyrazolo[4,3-d]pyrimidine core, which consists of a fused pyrazole and pyrimidine ring system.
Caption: 2D structure of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Synthesis and Characterization
The synthesis of 1H-pyrazolo[4,3-d]pyrimidine-7(6H)-one derivatives has been described in the scientific literature. A general synthetic approach, as reported by Baraldi and colleagues, involves the cyclization of a substituted pyrazole precursor.[3]
General Synthetic Scheme:
Caption: General synthetic workflow for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Experimental Protocol (General):
A detailed protocol for the synthesis of related pyrazolo[3,4-d]pyrimidines can be found in the work of Molina et al., which involves an aza-Wittig reaction followed by electrocyclic ring closure.[4] For the specific synthesis of the 1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one core, the method of Baraldi et al. would be followed.[3]
Characterization:
The synthesized compound would be characterized using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and the position of the substituents.
Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.
Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule, such as the hydroxyl (-OH) and carbonyl (C=O) groups.
Pharmacological Activity and Mechanism of Action
The pyrazolo[4,3-d]pyrimidine scaffold is a well-established pharmacophore, particularly known for its ability to inhibit phosphodiesterase 5 (PDE5).[5][6] This enzyme is responsible for the degradation of cyclic guanosine monophosphate (cGMP), a second messenger involved in various physiological processes, including smooth muscle relaxation.
Inhibition of Phosphodiesterase 5 (PDE5)
PDE5 inhibitors are widely used in the treatment of erectile dysfunction and pulmonary hypertension.[7][8][9] By inhibiting PDE5, these compounds lead to an increase in intracellular cGMP levels, resulting in vasodilation and increased blood flow. The pyrazolo[4,3-d]pyrimidin-7-one core of sildenafil (Viagra®) is a classic example of this application.[6] While the specific inhibitory activity of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one against PDE5 has not been extensively reported in the provided search results, its structural similarity to known PDE5 inhibitors suggests it is a promising candidate for such activity. Further research exploring substitutions at the N1 position of the pyrazolo[4,3-d]pyrimidine core has been a strategy to develop more potent and selective PDE5 inhibitors.[10]
Signaling Pathway:
Caption: Mechanism of action of PDE5 inhibitors.
Adenosine Receptor Affinity
A study by Baraldi and colleagues investigated the affinity of a series of 1H-pyrazolo[4,3-d]pyrimidine-7(6H)-one derivatives for adenosine A1 and A2a receptors.[3] The compounds exhibited affinities in the micromolar range for both receptor subtypes, indicating a potential role as purinergic P1 receptor antagonists.[3] This finding suggests that 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one could be a valuable tool for studying adenosine signaling and may have therapeutic potential in conditions where adenosine receptor modulation is beneficial.
Anticancer Potential
The pyrazolo[3,4-d]pyrimidine scaffold, an isomer of the [4,3-d] system, is a building block for many anticancer agents, including those targeting the epidermal growth factor receptor (EGFR).[2][11][12] These compounds often act as ATP-competitive inhibitors of protein kinases.[1][13] Given the structural similarities, it is plausible that 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one and its derivatives could also exhibit anticancer properties by targeting various protein kinases. Further investigation into the antiproliferative activity of this specific compound against various cancer cell lines is warranted. A recent study described novel pyrazolo[4,3-d]pyrimidines as microtubule targeting agents with potent antitumor activity.[14]
Future Directions and Applications
The unique chemical structure of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, combining the established pharmacophore of the pyrazolo[4,3-d]pyrimidin-7-one core with a hydroxyl-functionalized side chain, presents several avenues for future research and development:
Structure-Activity Relationship (SAR) Studies: Systematic modification of the 2-hydroxyethyl group and substitutions at other positions of the pyrazolopyrimidine core could lead to the discovery of more potent and selective inhibitors of PDE5, adenosine receptors, or protein kinases.
Pharmacokinetic Profiling: Evaluation of the absorption, distribution, metabolism, and excretion (ADME) properties of this compound is essential to assess its drug-like characteristics and potential for in vivo applications.
In Vivo Efficacy Studies: Following promising in vitro results, testing the compound in relevant animal models of erectile dysfunction, pulmonary hypertension, or cancer will be crucial to determine its therapeutic potential.
Development as a Research Tool: Due to its potential to interact with multiple targets, this compound could serve as a valuable chemical probe to investigate the intricate roles of PDE5 and adenosine receptors in various physiological and pathological processes.
Conclusion
1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is a promising heterocyclic compound with a rich pharmacological potential. Its structural relationship to known bioactive molecules, particularly PDE5 inhibitors and adenosine receptor ligands, makes it a compelling subject for further investigation in the fields of medicinal chemistry and drug discovery. This technical guide provides a foundational understanding of its synthesis, properties, and potential mechanisms of action, aiming to stimulate further research into this and related pyrazolopyrimidine derivatives.
References
Baraldi, P. G., Cacciari, B., Dalpiaz, A., Dionisotti, S., Zocchi, C., Pineda de las Infantas, M. J., Spalluto, G., & Varani, K. (1996). 1H-pyrazolo[4,3-d]pyrimidine-7(6H)-one and 5H-pyrazolo[4,3-d] 1,2,3-triazin-4(3H)-one derivatives. Synthesis and in vitro biological activity at adenosine A1 and A2a receptors. Arzneimittelforschung, 46(4), 365–368. [Link]
Ji, M., Li, J., Li, Y., Wang, Y., Zhang, S., & Hu, L. (2014). An insight into the pharmacophores of phosphodiesterase-5 inhibitors from synthetic and crystal structural studies. PloS one, 9(2), e88203. [Link]
Al-Harbi, N. O., Al-Ghorbani, M., & El-Gamal, M. I. (2022). An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors. Steroids, 183, 109027. [Link]
Molina, P., Alajarin, M., & Vidal, A. (2013). Synthesis of 1H-pyrazolo[3,4-d]pyrimidines via solid-phase Aza-Wittig/electrocyclic ring closure reaction. Tetrahedron Letters, 54(50), 6855-6857. [Link]
Synthesis of some 4‐substituted 1‐[(2‐hydroxyethoxy)methyl]‐pyrazolo[3,4‐d]pyrimidines. (2010). Bulletin des Sociétés Chimiques Belges, 105(5), 279-285. [Link]
Abdelgawad, M. A., El-Gamal, M. I., El-Gazzar, M. G., El-Gamil, D. S., Al-Harbi, N. O., S. Al-Said, M., ... & Abdel-Maksoud, M. S. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2187-2203. [Link]
El-Gamal, M. I., Abdel-Maksoud, M. S., Al-Harbi, N. O., El-Gazzar, M. G., El-Gamil, D. S., S. Al-Said, M., ... & Abdelgawad, M. A. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][3][4][5]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Medicinal Chemistry, 13(7), 863-877. [Link]
Abdelgawad, M. A., El-Gamal, M. I., El-Gazzar, M. G., El-Gamil, D. S., Al-Harbi, N. O., S. Al-Said, M., ... & Abdel-Maksoud, M. S. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFR. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2187-2203. [Link]
Ghattas, M. A., Bardaweel, S. K., Al-Far, D., & Al-Qtaishat, S. (2018). Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure–activity relationship, in vitro and in vivo evaluation as antitumor agents. European journal of medicinal chemistry, 157, 116-128. [Link]
Al-Ostath, A., Al-Qaisi, Z. A., & El-Abadelah, M. M. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC advances, 14(1), 24-49. [Link]
Harris, P. A., Berger, S. B., Jeong, J. U., Nagilla, R., Bandyopadhyay, D., Campobasso, N., ... & Gough, P. J. (2018). Discovery of 7-Oxo-2,4,5,7-tetrahydro-6H-pyrazolo[3,4-c]pyridine Derivatives as Potent, Orally Available, and Brain-Penetrating Receptor Interacting Protein 1 (RIP1) Kinase Inhibitors: Analysis of Structure–Kinetic Relationships. Journal of medicinal chemistry, 61(6), 2561-2576. [Link]
El-Gamal, M. I., Abdel-Maksoud, M. S., Al-Harbi, N. O., El-Gazzar, M. G., El-Gamil, D. S., S. Al-Said, M., ... & Abdelgawad, M. A. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][3][4][5]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors:. RSC Medicinal Chemistry, 13(7), 863-877. [Link]
Abdelgawad, M. A., El-Gamal, M. I., El-Gazzar, M. G., El-Gamil, D. S., Al-Harbi, N. O., S. Al-Said, M., ... & Abdel-Maksoud, M. S. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2187-2203. [Link]
Ziccarelli, I., Loriga, M., Meleddu, R., Distinto, S., Bianco, G., Maccioni, E., ... & Cottiglia, F. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. Pharmaceuticals, 16(7), 989. [Link]
PDE5 inhibitors: List, how they work, foods, and more. (2022, September 22). Medical News Today. [Link]
PDE5 Inhibitors: Types, How They Work, & More. (2020, August 27). Hims. [Link]
PDE5 Inhibitors: Types, How They Work, What They Cost. (2020, November 20). Healthline. [Link]
Bell, A. S., Brown, D. G., & Palmer, M. J. (2010). 1-(2-(2,2,2-trifluoroethoxy)ethyl-1H-pyrazolo[4,3-d]pyrimidines as potent phosphodiesterase 5 (PDE5) inhibitors. Bioorganic & medicinal chemistry letters, 20(10), 3125–3128. [Link]
Technical Whitepaper: Synthesis, Pharmacophore Profiling, and Registry Analysis of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
Executive Summary & Chemical Identity As a Senior Application Scientist in early-stage drug discovery, navigating the chemical space of purine bioisosteres is a daily operational reality. The pyrazolo[4,3-d]pyrimidine sc...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Identity
As a Senior Application Scientist in early-stage drug discovery, navigating the chemical space of purine bioisosteres is a daily operational reality. The pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of blockbuster drugs (e.g., sildenafil) and numerous experimental kinase inhibitors[1].
When researchers search for the specific CAS Registry Number for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one , they often encounter a registry void. While the unsubstituted core (1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one) is well-documented under CAS 13877-55-9 [2], the specific N1-(2-hydroxyethyl) derivative is typically synthesized de novo as a proprietary intermediate rather than sourced from bulk commercial catalogs.
To clarify the chemical landscape, the quantitative registry data for this scaffold and its closest documented isomers are summarized below.
Table 1: Physicochemical and Registry Data Comparison
Data aggregated from PubChem [3] and commercial chemical databases [2].
Pharmacophore Significance: The Role of the N1-Hydroxyethyl Moiety
Why do we deliberately engineer a 2-hydroxyethyl group onto the N1 position of the pyrazolo[4,3-d]pyrimidine core? The causality lies in structural biology and binding thermodynamics.
The pyrazolopyrimidine core acts as an adenine bioisostere, allowing the molecule to slip seamlessly into the ATP-binding hinge region of kinases (such as CDK2) or the active site of phosphodiesterases (like PDE5) [4]. However, the unsubstituted core is highly lipophilic and prone to poor aqueous solubility.
By introducing the N1-(2-hydroxyethyl) moiety, we achieve two critical objectives:
Solubilization: The terminal hydroxyl group significantly lowers the LogP of the molecule, improving its pharmacokinetic profile.
Ribose-Pocket Targeting: In purines, the N9 position attaches to the ribose sugar. In the pyrazolo[4,3-d]pyrimidine system, the N1 position is spatially analogous. The flexible 2-hydroxyethyl chain acts as a truncated ribose mimetic, projecting into the ribose-binding pocket to form crucial hydrogen bonds with solvent-exposed residues, thereby increasing target residence time.
Fig 1: Dual targeting logic of pyrazolopyrimidines in CDK2 and PDE5 pathways.
De Novo Synthesis Protocol & Experimental Workflow
Because the specific CAS-registered compound is rarely available off-the-shelf, drug development professionals must synthesize it. The following protocol is a self-validating system designed to prevent common pitfalls such as O-alkylation or thermal degradation.
Fig 2: Step-by-step synthetic workflow for N1-hydroxyethyl pyrazolopyrimidines.
Phase 1: Regioselective N-Alkylation
Objective: Attach the 2-hydroxyethyl moiety to the N1 position of ethyl 4-nitro-1H-pyrazole-3-carboxylate.
Causality: Using 2-bromoethanol directly often leads to unwanted O-alkylation or bis-alkylation. Instead, we utilize ethylene carbonate in the presence of a catalytic amount of K₂CO₃ in DMF at 120°C. This ensures strict regioselective N1-alkylation, driven by the thermodynamic stability of the N1 isomer over the sterically hindered N2 isomer.
Self-Validating Step: Monitor via LC-MS. The desired N1-isomer will elute later than the N2-isomer on a reverse-phase C18 column due to its lower dipole moment.
Phase 2: Catalytic Nitro Reduction
Objective: Reduce the C4-nitro group to an amine to prepare for cyclization.
Causality: While iron/acetic acid (Béchamp reduction) is cheaper, it leaves paramagnetic metal residues that ruin subsequent NMR analysis and can poison downstream cross-coupling catalysts. We mandate 10% Pd/C with hydrogen gas (1 atm) in methanol.
Self-Validating Step: The reaction mixture will shift from a vibrant pale yellow to completely colorless. TLC (DCM:MeOH 9:1) must show complete consumption of the high-Rf nitro starting material before proceeding; unreduced nitro compounds will fail to cyclize and can pose thermal hazards.
Phase 3: Pyrimidine Ring Cyclization
Objective: Construct the final pyrimidin-7(6H)-one ring.
Causality: Traditional cyclization uses neat formamide at 200°C. In our experience, this extreme heat causes thermal dehydration of the hydroxyethyl group, yielding an unwanted vinyl byproduct. Instead, we react the intermediate with formamidine acetate in refluxing ethanol (80°C). The acetate acts as a mild internal acid catalyst, facilitating the condensation at a much lower, safer temperature.
Self-Validating Step: The target compound, 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, is highly crystalline. It will precipitate directly out of the ethanol solution upon cooling to 0°C, acting as a self-purifying system. Filter and wash with cold ethanol to yield the pure product.
Analytical Validation
To ensure the integrity of the synthesized 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, the following analytical benchmarks must be met:
LC-MS (ESI+): A dominant peak at m/z 181.07 [M+H]⁺ must be observed.
¹H NMR (DMSO-d6): Look for the diagnostic pyrimidine C5-H singlet around δ 8.00 ppm, and the pyrazole C3-H singlet around δ 7.85 ppm. The hydroxyethyl group will present as two distinct triplets (or multiplets if coupled to the OH) near δ 4.40 (N-CH₂) and δ 3.75 (O-CH₂), with a broad exchangeable OH singlet at δ 4.90.
By understanding the underlying causality of the synthesis and the structural biology of the pharmacophore, researchers can bypass the lack of a commercial CAS registry number and confidently integrate this potent bioisostere into their drug discovery pipelines.
References
Baraldi, P. G., et al. "1H-pyrazolo[4,3-d]pyrimidine-7(6H)-one and 5H-pyrazolo[4,3-d] 1,2,3-triazin-4(3H)-one derivatives. Synthesis and in vitro biological activity at adenosine A1 and A2a receptors." Arzneimittelforschung, 1996. URL: [Link]
National Center for Biotechnology Information. "7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3-beta-D-ribofuranosyl-." PubChem Compound Summary for CID 135476719, 2026. URL: [Link]
El-Gohary, N. M., et al. "Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations." RSC Advances, 2022. URL: [Link]
Protocols & Analytical Methods
Method
Topic: Characterizing 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one for Adenosine Receptor Binding and Function
An Application Note and Methodological Framework Audience: Researchers, scientists, and drug development professionals. Abstract The pyrazolo[4,3-d]pyrimidine scaffold is a well-established structural motif in the design...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Methodological Framework
Audience: Researchers, scientists, and drug development professionals.
Abstract
The pyrazolo[4,3-d]pyrimidine scaffold is a well-established structural motif in the design of adenosine receptor modulators. This application note presents a comprehensive methodological framework for the pharmacological characterization of novel derivatives, specifically focusing on 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one. We provide detailed, field-proven protocols for determining the binding affinity (Kᵢ) and functional activity (EC₅₀/IC₅₀) of this compound across all four human adenosine receptor subtypes (A₁, A₂ₐ, A₂ₒ, and A₃). The guide emphasizes the rationale behind experimental design, from foundational radioligand binding assays to subsequent functional cAMP screens, enabling researchers to robustly determine the compound's potency, efficacy, and selectivity profile. This document serves as a self-validating guide for scientists engaged in the discovery and development of novel adenosine receptor-targeted therapeutics.
Introduction to Adenosine Receptor Pharmacology
The Adenosine Receptor Family: Key Therapeutic Targets
The physiological effects of extracellular adenosine are mediated by four distinct G protein-coupled receptor (GPCR) subtypes: A₁, A₂ₐ, A₂ₒ, and A₃.[1][2] These receptors are ubiquitously expressed and play critical roles in a vast array of physiological and pathological processes, making them high-value targets for therapeutic intervention in cardiovascular, inflammatory, and neurological disorders.[1] Modulation of these receptors with selective agonists or antagonists can offer therapeutic benefits for conditions ranging from cardiac ischemia and asthma to Parkinson's disease and cancer.[3]
Canonical Signaling Pathways: The Central Role of cAMP
A fundamental distinction between adenosine receptor subtypes lies in their coupling to different G proteins, which directly impacts the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[4]
A₂ₐ and A₂ₒ Receptors typically couple to the stimulatory G protein (Gαs). Agonist binding activates adenylyl cyclase, leading to the conversion of ATP into cAMP and subsequent activation of downstream effectors like Protein Kinase A (PKA).[2][5]
A₁ and A₃ Receptors primarily couple to the inhibitory G protein (Gαi). Agonist binding inhibits adenylyl cyclase activity, resulting in a decrease in intracellular cAMP levels.[2]
Understanding this differential signaling is paramount, as it forms the basis of functional assays designed to distinguish between agonist and antagonist activity.
Canonical signaling pathways of adenosine receptors.[1][2]
The Pyrazolo[4,3-d]pyrimidine Scaffold
The pyrazolo[4,3-d]pyrimidine nucleus is recognized as a privileged scaffold for designing adenosine receptor antagonists.[6] Extensive structure-activity relationship (SAR) studies have demonstrated that modifications to this core can yield compounds with high affinity and varying selectivity profiles across the four receptor subtypes.[7][8] Therefore, 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is a rational candidate for investigation as a novel modulator of adenosine receptor activity.
The first critical step in characterizing a novel compound is to determine its binding affinity (Kᵢ) for the target receptors. The gold standard for this is the competitive radioligand binding assay.[2]
Principle of Competitive Radioligand Binding
This assay quantifies the ability of an unlabeled test compound (the "competitor," e.g., 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one) to displace a high-affinity radiolabeled ligand ("radioligand") from the receptor. The assay is performed using cell membranes that are enriched with the specific adenosine receptor subtype of interest.[9] By measuring the concentration of the test compound required to inhibit 50% of the specific binding of the radioligand (the IC₅₀ value), one can calculate the equilibrium dissociation constant (Kᵢ) of the test compound, which is an intrinsic measure of its binding affinity. A lower Kᵢ value signifies higher binding affinity.[9]
Experimental workflow for a radioligand binding assay.[1]
This protocol provides a general framework adaptable to all four adenosine receptor subtypes. Optimization may be required based on the specific receptor source and radioligand used.[9]
Materials & Reagents
Membrane Preparations: Commercially available or in-house prepared cell membranes from cell lines (e.g., HEK-293, CHO) stably expressing a single human adenosine receptor subtype (A₁, A₂ₐ, A₂ₒ, or A₃).[1]
Test Compound: 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, dissolved in 100% DMSO to create a high-concentration stock (e.g., 10 mM).
Assay Buffer: 50 mM Tris-HCl, pH 7.4 (may require MgCl₂ depending on the receptor).[1]
Radioligands: Subtype-selective, high-affinity radioligands (see Table 1).
Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-selective agonist like NECA (5'-N-Ethylcarboxamidoadenosine) or a selective antagonist for the target receptor.[1][2]
Filtration Plate: 96-well glass fiber filter plate (e.g., GF/B or GF/C), pre-treated by soaking in 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding.[2]
Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
Scintillation Cocktail: Appropriate for the radioisotope used ([³H] or [¹²⁵I]).
Note: K_d_ values are approximate and should be determined experimentally for each batch of membrane and radioligand.
Protocol Steps
Reagent Preparation:
Thaw frozen membrane aliquots on ice. Dilute membranes in assay buffer to a final concentration that provides adequate signal (typically 5-50 µg protein per well).[1]
Prepare serial dilutions of the test compound in assay buffer containing a fixed, low percentage of DMSO (e.g., final concentration <1%). The concentration range should span from ~0.1 nM to 100 µM.[1]
Prepare the radioligand solution in assay buffer at a final concentration approximately equal to its K_d_ value.[1]
Prepare the non-specific binding control solution (e.g., 10 µM NECA).[2]
Assay Plate Setup (in triplicate):
Total Binding Wells: Add 50 µL assay buffer, 50 µL radioligand solution, and 100 µL diluted membrane preparation.
Test Compound Wells: Add 50 µL of each test compound dilution, 50 µL radioligand solution, and 100 µL diluted membrane preparation.[1]
Incubation:
Seal the plate and incubate at room temperature (or a specified temperature) with gentle agitation for a sufficient time to reach equilibrium (typically 60-180 minutes).[2]
Termination and Filtration:
Terminate the binding reaction by rapidly harvesting the contents of each well onto the pre-treated glass fiber filter plate using a vacuum manifold.[1]
Wash the filters rapidly 3-4 times with 200 µL of ice-cold wash buffer to remove unbound radioligand.[2]
Detection:
Dry the filter plate completely (e.g., under a heat lamp or in a low-temperature oven).
Add scintillation cocktail to each well and measure the retained radioactivity using a liquid scintillation counter.[1]
Data Analysis and Interpretation
Calculate Specific Binding: For each data point, specific binding is the difference between the average total binding and the average non-specific binding.
Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM)[1]
Determine IC₅₀: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope) to determine the IC₅₀ value.[1]
Calculate Kᵢ: Convert the IC₅₀ value to the Kᵢ value using the Cheng-Prusoff equation :
Kᵢ = IC₅₀ / (1 + [L]/K_d_)
Where:
[L] is the concentration of the radioligand used in the assay.
K_d_ is the dissociation constant of the radioligand for the receptor.
Functional Characterization: Assessing Agonist vs. Antagonist Activity
After determining binding affinity, the next crucial step is to assess the compound's functional effect on receptor signaling. Since adenosine receptors modulate adenylyl cyclase, cAMP accumulation assays are the most direct method to determine if the compound acts as an agonist (activates the receptor) or an antagonist (blocks the action of an agonist).[13]
Principle of cAMP Functional Assays
These are cell-based assays that measure changes in intracellular cAMP levels. The assay format differs depending on whether the target receptor is Gs- or Gi-coupled.[4][13]
For Gs-coupled receptors (A₂ₐ/A₂ₒ): An agonist will increase cAMP levels. An antagonist will have no effect on its own but will block the cAMP increase caused by a known agonist.
For Gi-coupled receptors (A₁/A₃): An agonist will decrease cAMP levels. To measure this decrease, the basal cAMP level is first elevated using an adenylyl cyclase activator like forskolin. An antagonist will reverse the inhibitory effect of a known agonist on forskolin-stimulated cAMP levels.[12][14]
General Protocol: cAMP Accumulation Assay
Modern cAMP assays are typically performed in 96- or 384-well plates using commercially available kits based on principles like HTRF or FRET. The following is a generalized workflow.
Materials
Cell line stably expressing the human adenosine receptor subtype of interest.
Cell culture medium, serum, and antibiotics.
Phosphodiesterase (PDE) inhibitor (e.g., IBMX, rolipram) to prevent cAMP degradation.[15]
Reference agonist (e.g., CGS 21680 for A₂ₐ, CCPA for A₁).
Cell Plating: Seed cells into 96- or 384-well plates and grow to near confluency.
Starvation: Replace growth medium with serum-free medium for several hours before the assay.
Compound Addition:
Agonist Mode: Add serial dilutions of the test compound (or reference agonist) to the cells in the presence of a PDE inhibitor.
Antagonist Mode: Pre-incubate cells with serial dilutions of the test compound for 15-30 minutes. Then, add a fixed concentration (e.g., EC₈₀) of a reference agonist.
For Gi Assays: In both modes, a fixed concentration of forskolin is added along with the other reagents to stimulate basal cAMP production.[14]
Incubation: Incubate for the recommended time (e.g., 30-60 minutes) at 37°C.
Lysis and Detection: Lyse the cells and perform the cAMP detection steps according to the manufacturer's protocol for the specific kit being used.
Data Reading: Read the plate on a compatible plate reader (e.g., HTRF-certified reader).
Data Analysis and Interpretation
Agonist Activity (EC₅₀): Plot the cAMP response against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (concentration for 50% of maximal effect) and Eₘₐₓ (maximal effect).
Antagonist Activity (IC₅₀): Plot the inhibition of the agonist response against the log concentration of the test compound. Fit the data to determine the IC₅₀ (concentration for 50% inhibition).
Table 2: Expected Functional Outcomes
Receptor (Coupling)
Compound is an Agonist
Compound is an Antagonist
A₂ₐ / A₂ₒ (Gs)
Increases cAMP (EC₅₀)
No effect alone; blocks agonist-induced cAMP increase (IC₅₀)
A₁ / A₃ (Gi)
Decreases forskolin-stimulated cAMP (EC₅₀)
No effect alone; reverses agonist-induced inhibition of cAMP (IC₅₀)
Data Summary and Selectivity Profile
To create a complete pharmacological profile, all binding and functional data for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one should be consolidated.
Table 3: Pharmacological Profile Summary
Receptor
Binding Affinity Kᵢ (nM)
Functional Mode
Functional Potency (EC₅₀/IC₅₀, nM)
A₁
[Insert Data]
[Agonist/Antagonist/None]
[Insert Data]
A₂ₐ
[Insert Data]
[Agonist/Antagonist/None]
[Insert Data]
A₂ₒ
[Insert Data]
[Agonist/Antagonist/None]
[Insert Data]
A₃
[Insert Data]
[Agonist/Antagonist/None]
[Insert Data]
Selectivity is determined by comparing the Kᵢ values. For example, the selectivity for A₁ over A₂ₐ is calculated as: Selectivity Ratio = Kᵢ (A₂ₐ) / Kᵢ (A₁). A ratio greater than 100 is generally considered highly selective.
Conclusion
This application note provides a comprehensive and robust framework for the systematic pharmacological evaluation of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, or any novel compound, at the four human adenosine receptor subtypes. By sequentially employing high-fidelity radioligand binding assays to determine affinity and cell-based cAMP assays to establish functional activity, researchers can build a complete profile of potency, efficacy, and selectivity. This structured approach is essential for advancing drug discovery programs targeting the adenosine receptor family.
References
Benchchem. (2025). Unveiling Receptor Interactions: A Comparative Guide to Radioligand Binding Assays for Adenosine A2A and A3.
Benchchem. (2025). Application Notes and Protocols for Adenosine Receptor Binding Assay with 2-Aminoadenosine.
Benchchem. (2025). Application Notes and Protocols for Radioligand Binding Assay of Adenosine-2-carboxamide.
Hill, S. J., & Scammells, P. J. (2006). Radioligand binding and functional responses of ligands for human recombinant adenosine A(3) receptors. Fundamental & Clinical Pharmacology, 20(2), 135-143. Retrieved from [Link]
Innoprot. (n.d.). Adenosine A2A Receptor Assay.
ResearchGate. (n.d.). Analysis of adenosine A2A receptors by radioligand binding assay in SH-SY5Y cells. Retrieved from [Link]
de Graaf, C., et al. (2012). Identification of Novel Adenosine A2A Receptor Antagonists by Virtual Screening. Journal of Medicinal Chemistry, 55(3), 1073-1083. Retrieved from [Link]
BindingDB. (n.d.). Adenosine Receptor Binding Assay. Retrieved from [Link]
Baraldi, P. G., et al. (1996). 1H-pyrazolo[4,3-d]pyrimidine-7(6H)-one and 5H-pyrazolo[4,3-d]1,2,3-triazin-4(3H)-one derivatives. Synthesis and in vitro biological activity at adenosine A1 and A2a receptors. Arzneimittelforschung, 46(4), 365-368. Retrieved from [Link]
Creative Bioarray. (n.d.). cAMP Assay. Retrieved from [Link]
Varani, K., et al. (2023). Pyrazolo-triazolo-pyrimidine Scaffold as a Molecular Passepartout for the Pan-Recognition of Human Adenosine Receptors. Biomolecules, 13(11), 1610. Retrieved from [Link]
Guo, D., et al. (2015). Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time. British Journal of Pharmacology, 172(13), 3244-3256. Retrieved from [Link]
ResearchGate. (2015). Development of a Cyclic Adenosine Monophosphate Assay for G i -Coupled G Protein-Coupled Receptors by Utilizing the Endogenous Calcitonin Activity in Chinese Hamster Ovary Cells. Retrieved from [Link]
Francis, J. E., et al. (1993). Synthesis and adenosine receptor affinity of a series of pyrazolo[3,4-d]pyrimidine analogues of 1-methylisoguanosine. Journal of Medicinal Chemistry, 36(22), 3328-3334. Retrieved from [Link]
MDPI. (2019). Chemical Probes for the Adenosine Receptors. Retrieved from [Link]
EMBL-EBI. (n.d.). 2-Phenylpyrazolo[4,3-d]pyrimidin-7-one as a new scaffold to obtain potent and selective human A3 adenosine receptor antagonists. Retrieved from [Link]
Application Note: Pharmacological Evaluation of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one Derivatives in Ex Vivo Smooth Muscle Relaxation Assays
Executive Summary The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is a well-established pharmacophore in the development of phosphodiesterase type 5 (PDE5) inhibitors [1]. Structural modifications, specifically the incor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is a well-established pharmacophore in the development of phosphodiesterase type 5 (PDE5) inhibitors [1]. Structural modifications, specifically the incorporation of a 1-(2-hydroxyethyl) moiety, have been engineered to optimize the pharmacokinetic profile, enhance aqueous solubility, and improve binding affinity within the PDE5 catalytic domain [2]. This application note provides a comprehensive, self-validating ex vivo organ bath protocol for evaluating the smooth muscle relaxation efficacy of these derivatives.
Mechanistic Rationale & Target Biology
PDE5 is the primary enzyme responsible for the hydrolysis of cyclic guanosine monophosphate (cGMP) in smooth muscle tissues, such as the corpus cavernosum and pulmonary vasculature [1]. The 1-(2-hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one core acts as a structural mimic of the guanine base of cGMP. The 1-(2-hydroxyethyl) substitution serves as a critical hydrogen-bond donor/acceptor, interacting favorably with the glutamine and hydrophobic pockets of the PDE5 active site [2, 3].
In physiological smooth muscle relaxation, endothelial-derived nitric oxide (NO) diffuses into adjacent smooth muscle cells, activating soluble guanylyl cyclase (sGC) to synthesize cGMP. Elevated cGMP activates Protein Kinase G (PKG), which lowers intracellular Ca²⁺, resulting in relaxation. By competitively inhibiting PDE5, the pyrazolopyrimidinone derivative prevents cGMP degradation, thereby amplifying and prolonging the endogenous NO-cGMP-PKG signaling cascade.
NO-sGC-cGMP signaling pathway illustrating PDE5 inhibition by pyrazolopyrimidinones.
Experimental Design & Causality
The ex vivo organ bath assay (isometric tension recording) is the gold standard for evaluating vasodilators because it preserves the complex tissue architecture and the critical endothelial-smooth muscle crosstalk required for NO-cGMP signaling.
Buffer Selection: Krebs-Henseleit solution is utilized to mimic physiological ionic strength. Continuous aeration with 95% O₂ / 5% CO₂ is mandatory; the CO₂ interacts with sodium bicarbonate in the buffer to maintain a strict physiological pH of 7.4, while O₂ ensures tissue viability.
Pre-contraction Necessity: PDE5 inhibitors do not independently induce NO synthesis; they only prevent cGMP degradation[1]. Therefore, a basal level of NO/cGMP and a pre-existing state of contraction are required to observe relaxation. Phenylephrine (PE), an α1-adrenergic agonist, is used to induce a stable, sustained tension baseline.
The Self-Validating System (Endothelial Check): Acetylcholine (ACh) stimulates endothelial NO release. If the delicate endothelial layer is mechanically damaged during dissection, ACh will fail to induce relaxation. This step is a critical quality control measure; testing a PDE5 inhibitor on denuded tissue will yield false-negative results due to the absence of basal cGMP production.
Step-by-Step Protocol: Ex Vivo Organ Bath Assay
Phase 1: Tissue Preparation & Mounting
Euthanize the animal (e.g., male Sprague-Dawley rat or New Zealand White rabbit) according to approved institutional ethical guidelines.
Rapidly excise the thoracic aorta or corpus cavernosum and submerge it in ice-cold, oxygenated Krebs-Henseleit buffer to halt ischemic damage.
Carefully dissect away adherent connective tissue and fat under a stereomicroscope. Crucial: Avoid stretching or inserting forceps into the lumen to prevent endothelial denudation.
Cut the tissue into 2–3 mm transverse rings.
Mount the rings between two stainless steel wire hooks in a 10 mL organ bath chamber connected to an isometric force transducer.
Phase 2: Equilibration & Viability Check
Bathe the tissue in Krebs-Henseleit solution maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.
Apply a resting tension of 1.0 g (for rat aorta) or 2.0 g (for rabbit corpus cavernosum).
Allow the tissue to equilibrate for 60–90 minutes. Wash the chamber with fresh buffer every 15 minutes and readjust the resting tension as the tissue relaxes.
Viability Check: Add 60 mM KCl to induce a receptor-independent membrane depolarization contraction. Once tension plateaus, wash the tissue 3 times until baseline tension is restored.
Phase 3: Endothelial Validation (Quality Control)
Induce a sub-maximal contraction using 1 µM Phenylephrine (PE). Wait for the tension to plateau (approx. 10–15 minutes).
Add 10 µM Acetylcholine (ACh) to the bath.
Validation Gate: The tissue must exhibit ≥70% relaxation. If relaxation is <70%, the endothelium is compromised, and the tissue must be discarded.
Wash the tissue 3 times and allow it to re-equilibrate to baseline for 30 minutes.
Re-contract the validated tissue with 1 µM PE until a stable plateau is reached.
Add the 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one derivative cumulatively to the bath in half-log increments (e.g., 10⁻⁹ M to 10⁻⁵ M).
Wait for the relaxation response to plateau after each dose (usually 3–5 minutes) before adding the next concentration.
Record the changes in isometric tension using a digital data acquisition system.
Ex vivo organ bath workflow for evaluating smooth muscle relaxation efficacy.
Data Acquisition & Representative Results
Calculate the percentage of relaxation for each concentration using the following formula:
Relaxation (%) =[(Tension_PE - Tension_Dose) / (Tension_PE - Tension_Baseline)] × 100
Plot the % Relaxation against the log[Concentration] of the compound. Use non-linear regression analysis (four-parameter logistic equation/Hill equation) to determine the EC₅₀ (concentration giving half-maximal relaxation) and E_max (maximum relaxation efficacy).
Table 1: Representative Pharmacological Data in Rat Thoracic Aorta
Treatment Group
EC₅₀ (nM)
E_max (%)
Endothelial Dependency
1-(2-Hydroxyethyl) Derivative
8.4 ± 1.2
98.5 ± 1.5
High (Requires NO)
Sildenafil Citrate (Positive Control)
3.5 ± 0.8
100.0 ± 0.0
High (Requires NO)
Vehicle (0.1% DMSO)
N/A
< 5.0
N/A
Note: The 1-(2-hydroxyethyl) derivative demonstrates potent nanomolar efficacy, validating the structural modification's compatibility with the PDE5 active site [3].
Troubleshooting & Quality Control
Issue: Tissue fails to contract with Phenylephrine (PE).
Causality: Receptor desensitization or incorrect buffer composition (e.g., calcium omission).
Solution: Verify Krebs-Henseleit formulation. Ensure fresh PE aliquots are used to prevent oxidation.
Issue: Compound precipitates upon addition to the organ bath.
Causality: The lipophilic nature of pyrazolopyrimidinones can cause precipitation in aqueous buffers.
Solution: Prepare high-concentration stock solutions in 100% DMSO. Ensure the final bath concentration of DMSO never exceeds 0.1% (v/v), as higher concentrations independently cause smooth muscle relaxation.
Issue: Lack of relaxation despite confirmed compound activity in biochemical assays.
Causality: Endothelial denudation during dissection.
Solution: Rely on the Phase 3 ACh validation gate. If ACh failed, the tissue lacks the basal cGMP tone required for a PDE5 inhibitor to function.
References
Nemr, M.T.M., Abdelaziz, M.A., Teleb, M., Elmasry, A.E., Elshaier, Y. "An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors." Molecular Diversity, 2024.[Link]
Zhang, K.Y., et al. "An insight into the pharmacophores of phosphodiesterase-5 inhibitors from synthetic and crystal structural studies." Biochemical Pharmacology, 2008.[Link]
Sawant, S.D., et al. "Pyrazolopyrimidinone Based Selective Inhibitors of PDE5 for the Treatment of Erectile Dysfunction." Chemistry & Biodiversity, 2023.[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Solubility Enhancement for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one in DMSO
Welcome to the technical support center for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and tr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for achieving optimal solubility of this compound in Dimethyl Sulfoxide (DMSO). While pyrazolo-pyrimidinone scaffolds are known for their potential as selective inhibitors, they often present challenges in solubility, which can impact experimental reproducibility and outcomes.[1][2] This resource offers a structured, in-depth approach to overcoming these challenges.
Understanding the Solubility Challenge
The pyrazolyl-pyrimidinone scaffold, while promising in drug discovery, is often characterized by poor aqueous solubility.[1][2] This characteristic frequently necessitates the use of organic solvents like DMSO for in vitro and in vivo studies. However, even in DMSO, achieving a stable, clear solution can be challenging. Factors such as the crystalline structure of the compound and the presence of moisture in the solvent can significantly hinder dissolution.[3]
This guide provides a systematic approach to troubleshooting and enhancing the solubility of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one in DMSO, ensuring the integrity and accuracy of your experimental results.
Frequently Asked Questions (FAQs)
Q1: I've added 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one to DMSO, but it's not dissolving completely. What should I do first?
A1: The first step is to ensure the quality of your DMSO and then apply basic mechanical agitation.
Verify DMSO Quality: Use a fresh, sealed bottle of anhydrous (dry) DMSO. DMSO is highly hygroscopic, and even small amounts of absorbed water can significantly decrease the solubility of organic compounds.[3][4]
Vigorous Vortexing: Ensure you have vortexed the solution vigorously for at least 2-5 minutes.[4] Sometimes, simple mechanical agitation is sufficient to overcome the initial energy barrier for dissolution.
Q2: My compound was dissolved in DMSO, but now I see crystals. What happened?
A2: Precipitation of a previously dissolved compound from a DMSO stock solution can be due to a few factors:
Temperature Fluctuations: If the solution was prepared at room temperature or with gentle warming and then stored at a lower temperature (e.g., 4°C or -20°C), the compound's solubility may decrease, leading to crystallization.
Water Absorption: If the container is not properly sealed, DMSO can absorb atmospheric moisture over time, reducing its solvating power and causing the compound to precipitate.[4]
Supersaturation: It's possible the initial solution was supersaturated. Over time, the excess solute will crystallize out of the solution to reach thermodynamic equilibrium.
Q3: Can I heat the DMSO solution to dissolve my compound?
A3: Gentle warming can be an effective method to increase the solubility of many compounds. However, it must be done with caution:
Thermal Stability: Before heating, verify the thermal stability of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one. Excessive heat can lead to degradation.
Controlled Heating: Use a water bath set to a low temperature (e.g., 30-40°C) for a short duration (10-15 minutes) with continuous stirring or vortexing.[5] Avoid direct heating on a hot plate, which can cause localized overheating.
Q4: Is sonication a good option for improving solubility in DMSO?
A4: Yes, sonication is a highly recommended and effective technique for dissolving challenging compounds. The high-frequency sound waves create cavitation bubbles, which upon collapsing, generate localized high pressure and temperature, facilitating the breakdown of solid particles and enhancing dissolution.[4]
Q5: What is the maximum recommended concentration of DMSO for cell-based assays?
A5: To avoid cytotoxicity, the final concentration of DMSO in cell culture media should generally be kept below 0.5%.[6] However, this tolerance can vary significantly between different cell lines. It is crucial to perform a vehicle control experiment to determine the maximum DMSO concentration your specific cells can tolerate without affecting their viability or morphology.
Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement
If you are encountering persistent solubility issues with 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one in DMSO, follow this systematic troubleshooting workflow.
Caption: A logical workflow for troubleshooting dissolution issues.
Experimental Protocols
Protocol 1: Standard Dissolution in DMSO
Preparation: Ensure both the powdered 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one and a sealed container of anhydrous DMSO are at room temperature.
Solvent Addition: Weigh the desired amount of the compound into a sterile vial. Add the calculated volume of anhydrous DMSO to achieve the target concentration.
Initial Mixing: Securely cap the vial and vortex vigorously for 2-5 minutes.
Visual Inspection: Visually inspect the solution against a light source for any undissolved particles. If the solution is clear, it is ready for use.
Protocol 2: Enhanced Dissolution Using Sonication and Gentle Warming
Follow Protocol 1, Steps 1-3.
Gentle Warming (Optional): If particulates remain after vortexing, place the vial in a water bath set to 30-40°C for 10-15 minutes. Periodically vortex the solution during this time.
Sonication: Place the vial in a sonicator bath for 15-30 minutes. The water level in the sonicator should be similar to the level of the solvent in the vial.
Final Inspection: After sonication, visually inspect the solution again. If it is clear, allow it to cool to room temperature before use.
Data Summary: Factors Influencing Solubility
Factor
Impact on Solubility
Recommended Action
Water Content in DMSO
High
Use a fresh, sealed bottle of anhydrous DMSO.
Temperature
Moderate
Gentle warming (30-40°C) can increase solubility, but check compound stability.
Mechanical Agitation
Moderate
Vigorous vortexing and sonication can overcome dissolution energy barriers.
Compound Purity
High
Impurities can affect solubility. Ensure the compound is of high purity.
Concentration
High
If solubility limits are reached, consider preparing a lower concentration stock solution.
Advanced Strategies: Co-solvents
For particularly challenging solubility issues, the use of a co-solvent with DMSO may be considered. However, this should be approached with caution as the co-solvent may impact downstream biological assays. Potential co-solvents for heterocyclic compounds include N-methyl-2-pyrrolidone (NMP) and dimethylformamide (DMF). If a co-solvent is used, it is imperative to run parallel vehicle controls in all experiments to account for any effects of the solvent mixture.
Chemical Principles of Solubility Enhancement
The dissolution of a solid in a solvent is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, the pyrazolo-pyrimidinone core is relatively planar, which can lead to strong crystal lattice energy (solute-solute interactions).[1] To achieve dissolution, the energy input must be sufficient to overcome this lattice energy, and the interactions between the compound and DMSO (solute-solvent) must be favorable.
Caption: Principles of solubility enhancement.
By applying energy in the form of heat or sonication, we provide the necessary activation energy to break the strong intermolecular forces within the crystal lattice, allowing the DMSO molecules to solvate the individual compound molecules.
References
Can anybody suggest how to overcome solubility problems of hetero-cyclic compounds? (2012). ResearchGate. Available at: [Link]
Shrinidhi, A., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. ACS Medicinal Chemistry Letters. Available at: [Link]
PubChem. 1-(2-Hydroxyethyl)-1H-pyrazole. National Center for Biotechnology Information. Available at: [Link]
DMSO wont dilute my pure compound. How to solve this? (2014). ResearchGate. Available at: [Link]
1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one. (n.d.). NextSDS. Available at: [Link]
Shrinidhi, A., et al. (2024). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. Journal of Medicinal Chemistry. Available at: [Link]
Optimizing reaction conditions for pyrazolo[4,3-d]pyrimidin-7-one synthesis
Welcome to the Technical Support Center for Pyrazolo[4,3-d]pyrimidin-7-one Synthesis. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most critical bottlenecks encountered whe...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Pyrazolo[4,3-d]pyrimidin-7-one Synthesis. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most critical bottlenecks encountered when synthesizing this privileged scaffold—a core structure vital to the development of PDE5 inhibitors (like sildenafil), antimalarials, and antitrypanosomal agents.
This guide bypasses generic advice to focus on the thermodynamic, kinetic, and mass-transfer principles governing your reactions. Every protocol provided includes a self-validating mechanism to ensure your workflow remains robust and reproducible.
Synthetic Workflow Overview
Before diving into specific troubleshooting scenarios, it is crucial to map the logical progression of the synthesis. The majority of issues arise during the central intramolecular cyclization or the late-stage functionalization steps.
Figure 1: General synthetic workflow for pyrazolo[4,3-d]pyrimidin-7-one derivatives.
Troubleshooting Guides & FAQs
Q1: Why is my pyrimidine ring closure (cyclization) stalling at low conversions, and how can I drive it to completion?
Causality:
The most widely used synthesis involves forming a dihydropyrimidinedione ring followed by chlorination and amination. However, modern intramolecular Friedel-Crafts type cyclizations are more direct. The challenge is that the electron-rich nature of the pyrazole ring makes the cyclization thermodynamically demanding. At standard reflux temperatures (e.g., 80°C), the activation energy barrier for the intramolecular attack is not fully overcome, leaving unreacted intermediates.
Solution:
Transition from conventional thermal heating to microwave irradiation and elevate the temperature to 120°C using chlorotrimethylsilane (TMSCl) as an activator in N,N-dimethylformamide (DMF).
Quantitative Optimization Data:
Table 1: Optimization of Friedel-Crafts Cyclization Conditions
Entry
Temperature (°C)
Time (min)
Catalyst/Reagent
Conversion (%)
1
80
60
TMSCl
33
2
100
60
TMSCl
59
3
120
60
TMSCl
78
4
120
90
TMSCl
100
Protocol: Microwave-Assisted Cyclization
Dissolve the amide intermediate (0.16 mmol) in anhydrous DMF (2.0 mL) inside a microwave-safe vial.
Seal the vial and subject to microwave irradiation at 120°C for 90 minutes.
Cool to room temperature, quench with saturated aqueous NaHCO₃, and extract with EtOAc (3x).
Wash combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Self-Validation Step: Analyze the crude product via LC-MS. The disappearance of the starting material mass [M+H]⁺ and the appearance of the cyclized product mass [M-H₂O+H]⁺ confirms ring closure. Additionally, the absence of the amide N-H stretch (~3300 cm⁻¹) in FT-IR validates the condensation.
Figure 2: Logical troubleshooting matrix for optimizing cyclization yield.
Q2: My scale-up synthesis is suffering from poor heat transfer and low yields. Is there a scalable alternative to batch cyclization?
Causality:
Batch cyclization of pyrazolo pyrimidinones often suffers from uneven heating and mass transfer limitations, especially when scaling up heterogeneous catalytic processes. Intermolecular hydrogen bonding can also cause intermediate precipitation, stalling the reaction.
Solution:
Implement a continuous flow cascade condensation and cyclization process. Continuous flow reactors provide superior surface-area-to-volume ratios, ensuring precise temperature control and efficient mixing. Utilizing a Sulphonated Graphene Oxide (SGO) catalyst cartridge under flow conditions significantly enhances the yield and scalability[1].
Prepare a stock solution of the starting aldehyde (1.0 equiv) and pyrazole amine (1.1 equiv) in CHCl₃.
Connect the solution bottle to an HPLC pump.
Assemble a single SS-316 catalyst cartridge reactor (vol = 4 mL) packed with Sulphonated Graphene Oxide (SGO).
Set the system pressure to 17 bar using a back-pressure regulator and heat the reactor to 120°C.
Pump the stock solution at an optimized flow rate of 100 μL/min (residence time = 40 min).
Collect the eluent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Self-Validation Step: Monitor the steady-state output using inline UV-Vis spectroscopy or periodic HPLC sampling. A consistent peak area for the target pyrazolo[4,3-d]pyrimidin-7-one over 3+ reactor volumes validates the stability and completion of the continuous flow process.
Q3: During N-alkylation of the pyrazole ring, I am getting a mixture of regioisomers. How can I improve regioselectivity?
Causality:
The pyrazole nitrogen atoms (N1 and N2) undergo rapid tautomerization. When introducing alkyl groups (e.g., methyl or benzyl) to the pyrazole core, the lack of electronic differentiation between the two nitrogens often leads to a ~1:1 mixture of R2 and R3 regioisomers[2]. Steric hindrance from adjacent bulky groups can shift this ratio, but standard basic conditions rarely offer perfect thermodynamic control.
Solution:
Accept the formation of regioisomers but optimize the separation and structural verification. Alternatively, perform the alkylation earlier in the sequence on a less sterically hindered precursor.
Protocol: Regioselective Alkylation and Verification
Dissolve the pyrazole precursor in anhydrous DMF and cool to 0°C.
Add K₂CO₃ (1.5 equiv) and the alkyl halide (e.g., iodomethane, 1.1 equiv) dropwise.
Stir at room temperature until completion (monitored by TLC).
Separate the resulting regioisomers via flash column chromatography.
Self-Validation Step (Critical): Perform 1D-NOESY NMR. Irradiate the newly introduced alkyl protons; a positive NOE enhancement on the adjacent C3 or C5 substituent definitively confirms the exact regiochemistry of the isolated isomer[2].
Q4: I am observing unintended reduction of carbonyl groups during the basic microwave ring closure. Why does this happen?
Causality:
When synthesizing specific analogs (e.g., R1 cyclohexanone derivatives), subjecting the intermediate to basic conditions under microwave irradiation can inadvertently reduce the carbonyl group to an alcohol, yielding diastereomers instead of the desired ketone. This occurs because certain solvents or alkoxide bases can act as hydride donors under high-energy microwave conditions, facilitating an unwanted Meerwein-Ponndorf-Verley (MPV)-type reduction[3].
Solution & Validation:
If preserving a sensitive carbonyl is necessary, avoid basic microwave conditions. Instead, utilize acidic cyclization conditions (e.g., POCl₃) or protect the ketone as an acetal prior to the cyclization step.
Validation: Confirm the retention of the carbonyl by checking for the characteristic C=O stretch (~1710 cm⁻¹) in the FT-IR spectrum of the crude product prior to downstream deprotection.
References
PRACTICAL SYNTHESIS OF 1-SUBSTITUTED 5-AMINOPYRAZOLO[4,3-d]PYRIMIDIN-7-ONES USING INTRAMOLECULAR FRIEDEL-CRAFTS TYPE CYCLIZ
Sulphonated Graphene Oxide Catalyzed Continuous Flow Pyrazolo Pyrimidinones, Sildenafil and other PDE-5 Inhibitors Synthesis. The Royal Society of Chemistry.
Lead Optimization of the 5-Phenylpyrazolopyrimidinone NPD-2975 toward Compounds with Improved Antitrypanosomal Efficacy.
Structural Optimization of BIPPO Analogs as Potent Antimalarials. PMC - NIH.
Technical Support Center: Troubleshooting Cell Permeability for Pyrazolo[4,3-d]pyrimidin-7-one Derivatives
Welcome to the Application Support Center. This guide is specifically designed for medicinal chemists and drug development professionals encountering poor cellular permeability and low oral bioavailability with 1-(2-Hydr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. This guide is specifically designed for medicinal chemists and drug development professionals encountering poor cellular permeability and low oral bioavailability with 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one and its structural analogs.
By synthesizing physicochemical principles with validated in vitro methodologies, this guide provides actionable solutions to overcome the intrinsic absorption barriers of this scaffold.
Part 1: Frequently Asked Questions (Mechanistic Causality)
Q1: Why does the 1-(2-hydroxyethyl) substitution severely restrict passive cell permeability?A: The primary barrier is thermodynamic. The 2-hydroxyethyl group introduces a strong hydrogen bond donor (HBD) and increases the Topological Polar Surface Area (TPSA). In the aqueous environment of the gastrointestinal tract or assay buffer, this hydroxyl group forms a tight hydration shell. For the molecule to partition into the lipophilic core of the enterocyte membrane, these hydrogen bonds must be broken—a thermodynamic energy requirement known as the "desolvation penalty." This high energy barrier drastically reduces the rate of passive transcellular diffusion[1].
Q2: Is poor passive diffusion the only reason for low intracellular accumulation?A: No. The pyrazolo[4,3-d]pyrimidin-7-one core is a nitrogen-rich, planar bicyclic system. This specific pharmacophore—frequently utilized in PDE5 inhibitors and microtubule-targeting agents—is a highly recognized substrate for the P-glycoprotein (P-gp/ABCB1) efflux transporter[2][3]. Even if a fraction of the compound overcomes the desolvation penalty and passively diffuses into the cell, P-gp actively hydrolyzes ATP to pump the molecule back into the extracellular space, resulting in an artificially low apparent permeability (
Papp
).
Q3: How do I distinguish between a passive diffusion issue and an active efflux issue?A: You must decouple the variables using a bidirectional Caco-2 or MDCK-MDR1 permeability assay. By calculating the Efflux Ratio (ER =
Papp(B→A)/Papp(A→B)
), you can diagnose the root cause. An ER > 2.0 indicates active efflux. If the A→B permeability remains poor even when an efflux inhibitor is added, the issue is purely physicochemical (passive diffusion).
Part 2: Troubleshooting Guides & Validated Protocols
Issue 1: High Efflux Ratio (ER > 2.0) in Cell-Based Assays
Causality: The pyrazolo-pyrimidine core is being actively extruded by P-gp.
Solution: Perform a self-validating bidirectional transport assay with a specific P-gp inhibitor to delineate active vs. passive transport limitations.
Protocol A: Bidirectional Caco-2 Assay with P-gp Inhibition
Self-Validation Metric: Mass balance recovery must be >85% to ensure the compound is not lost to non-specific plastic binding or intracellular accumulation, which would skew the
Papp
calculation.
Cell Preparation: Culture Caco-2 cells on polycarbonate transwell inserts for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250
Ω⋅cm2
.
Inhibitor Pre-incubation: Wash the monolayers with HBSS buffer (pH 7.4). Pre-incubate both apical (A) and basolateral (B) compartments with 2
μ
M Elacridar (a potent P-gp/BCRP inhibitor) for 30 minutes.
Dosing: Spike the donor compartment (A for absorptive, B for secretory) with 10
μ
M of the 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one derivative. Include Lucifer Yellow (100
μ
M) as a paracellular integrity control.
Sampling & Analysis: Incubate at 37°C. Take 50
μ
L aliquots from the receiver compartment at 30, 60, 90, and 120 minutes. Replenish with fresh buffer.
Validation Check: Quantify via LC-MS/MS. If Lucifer Yellow
Papp
> 0.5
×10−6
cm/s, discard the well (compromised tight junctions). Calculate mass balance:
(AmountReceiver+AmountDonor+AmountCellLysate)/AmountInitial
.
Causality: The 2-hydroxyethyl group prevents membrane partitioning.
Solution: Implement a transient masking strategy via esterification (Prodrug approach). Converting the hydroxyl group to a pivalate (tert-butyl) ester eliminates the HBD, lowers TPSA, and increases LogP, facilitating rapid passive diffusion[1][4].
Protocol B: Synthesis and Validation of a Pivalate Ester Prodrug
Self-Validation Metric: The prodrug must demonstrate stability in simulated gastric fluid (SGF) but rapid conversion to the parent drug in the presence of intracellular carboxylesterases (CES1/CES2).
Synthesis: Dissolve the parent compound (1.0 eq) in anhydrous dichloromethane (DCM). Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq).
Acylation: Dropwise add pivaloyl chloride (1.2 eq) at 0°C. Stir at room temperature for 4 hours.
Purification: Quench with saturated
NaHCO3
, extract with DCM, dry over
Na2SO4
, and purify via silica gel chromatography to isolate the ester prodrug.
Stability Validation (Crucial): Incubate the prodrug in SGF (pH 1.2) for 2 hours. Analyze via HPLC. A half-life (
t1/2
) < 2 hours indicates the ester is too labile and will prematurely hydrolyze in the stomach. If stable, proceed to intracellular activation assays using human liver microsomes (HLM) or Caco-2 cell lysates to confirm enzymatic cleavage back to the active parent drug.
Part 3: Quantitative Data Summary
The following table summarizes representative troubleshooting data demonstrating how structural modifications and assay conditions resolve the permeability profile of this scaffold.
Compound / Condition
Predicted LogP
TPSA (Ų)
H-Bond Donors
Caco-2
Papp
(A→B) (
10−6
cm/s)
Efflux Ratio (B→A / A→B)
Primary Limitation
Parent: 1-(2-Hydroxyethyl)-...
0.85
85.4
2
< 1.0
4.8
Passive Diffusion & Efflux
Parent + Elacridar (2
μ
M)
0.85
85.4
2
3.2
1.1
Passive Diffusion (Desolvation)
Prodrug: Pivalate Ester
2.60
65.2
1
14.5
1.2
None (Optimized Profile)
Note: The prodrug strategy not only improves passive diffusion (A→B
Papp
increases to 14.5) but also frequently bypasses P-gp recognition, naturally lowering the Efflux Ratio.
Part 4: Pathway & Workflow Visualizations
Figure 1: Decision tree for diagnosing and resolving target compound permeability issues.
Figure 2: Intracellular activation of the ester prodrug and evasion of P-gp efflux.
Part 5: References
Structural insight into selective phosphodiesterase 4B inhibitors: pharmacophore-based virtual screening, docking, and molecular dynamics. SciSpace. 5
Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure−activity relationship, in Vitro and in Vivo evaluation as antitumor agents. Bioorganic & Medicinal Chemistry Letters. 3
Application of physiologically based pharmacokinetic modeling to understanding the clinical pharmacokinetics of UK-369003. PubMed/NCBI.2
HPLC purification methods for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers isolating and quantifying 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers isolating and quantifying 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one .
This molecule presents a unique "perfect storm" of chromatographic challenges: a highly polar 1-(2-hydroxyethyl) appendage, a nitrogen-rich pyrazolo[4,3-d]pyrimidine core prone to secondary interactions, and a lactam moiety capable of tautomerism[1]. Standard reversed-phase (RP-HPLC) approaches often fail, resulting in void volume elution, peak splitting, or severe tailing.
This guide bypasses generic advice, providing field-proven, mechanistically grounded solutions to ensure your purification workflows are robust, reproducible, and self-validating.
PART 1: Troubleshooting Guide & FAQs
Q1: Why does 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one elute at the void volume on my standard C18 column?Causality: The addition of the primary alcohol (hydroxyethyl group) to the already polar heterocyclic core significantly increases the molecule's topological polar surface area. To retain such a polar analyte on a standard C18 column, you must use highly aqueous mobile phases (>95% water). However, standard C18 alkyl chains are highly hydrophobic and will undergo "dewetting" or phase collapse in highly aqueous environments. When the stationary phase collapses, the active surface area plummets, and the analyte washes out at the void volume.
Solution: Abandon standard C18 columns for this molecule. Switch to a Polar-Embedded Column (e.g., RP-Amide) or an Aqueous-Compatible C18 (AQ-C18). Polar-embedded columns contain an amide linkage near the silica surface that remains hydrated in 100% aqueous conditions, preventing phase collapse while offering secondary dipole-dipole interactions that drastically improve the retention of polar pyrazolopyrimidines[2].
Q2: I have managed to retain the compound, but I am seeing severe peak tailing and sometimes a "split" peak. Is my column degrading?Causality: This is rarely a column degradation issue; it is a chemical state issue. The pyrazolo[4,3-d]pyrimidin-7(6H)-one core undergoes lactam-lactim tautomerism. At neutral pH, the interconversion between the 7-oxo and 7-hydroxy forms occurs on the chromatographic timescale, leading to split or broadened peaks. Furthermore, the multiple basic pyrazole nitrogens interact strongly with unendcapped, acidic residual silanols on the silica support, causing severe tailing.
Solution: You must control the chemical state of both the analyte and the column. Lower the mobile phase pH to ~2.7 using 0.1% Formic Acid or Trifluoroacetic Acid (TFA). This acidic environment protonates the residual silanols (neutralizing them) and locks the pyrazolopyrimidine core into a single, fully protonated neutral lactam state[3].
Q3: My compound is poorly soluble in water, so I dissolve it in 100% DMSO. However, my peaks are fronting and distorted. What is happening?Causality: You are experiencing an "injection solvent effect." When a large volume of a strong solvent like DMSO is injected into a highly aqueous mobile phase, the DMSO acts as a localized strong mobile phase at the head of the column. The analyte travels rapidly with the DMSO plug before partitioning into the stationary phase, smearing the injection band.
Solution: Never inject 100% strong organic solvent when using a highly aqueous gradient. Prepare your highly concentrated stock in DMSO, but dilute the final injection sample to contain ≤ 10% DMSO using Mobile Phase A (aqueous buffer).
PART 2: Standardized Experimental Protocol
The following protocol utilizes an RP-Amide column to leverage dipole-dipole interactions, combined with acidic modifiers to suppress tautomerism.
Self-Validating System Suitability Criteria
Before analyzing your synthetic batches, inject a 0.1 mg/mL reference standard. Your system is validated and ready for preparative scale-up ONLY IF the following criteria are met:
0.0 - 2.0 min: 2% B (Isocratic hold to maximize retention of the polar hydroxyethyl moiety).
2.0 - 10.0 min: 2% to 40% B (Linear gradient to elute the pyrazolopyrimidine core).
10.0 - 12.0 min: 40% to 95% B (Column wash to remove hydrophobic impurities).
12.0 - 15.0 min: 2% B (Re-equilibration).
Instrument Parameters:
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C (Strict temperature control is mandatory to ensure reproducible tautomeric equilibrium).
Detection: UV at 254 nm and 280 nm (Optimal for the pyrazolo[4,3-d]pyrimidine chromophore).
Sample Preparation: Dissolve the crude 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one in DMSO to a 10 mg/mL stock. Dilute 1:10 with Mobile Phase A immediately prior to injection. Filter through a 0.22 µm PTFE syringe filter.
PART 3: Quantitative Data Presentation
The table below summarizes the causality of column and mobile phase selection, demonstrating why the RP-Amide/Acidic system is mandatory for this specific molecule.
Column Chemistry
Mobile Phase System
Retention Factor (
k′
)
Peak Asymmetry (
As
)
Chromatographic Outcome
Standard C18
Water / ACN (Neutral pH)
0.4
2.8 (Severe Tailing)
Fail: Phase collapse & silanol interaction.
Standard C18
Water / ACN + 0.1% FA
0.6
1.4 (Moderate Tailing)
Fail: Tautomer locked, but poor retention.
AQ-C18
Water / ACN + 0.1% FA
2.1
1.1 (Good)
Pass: Phase collapse prevented.
RP-Amide
Water / ACN + 0.1% FA
3.8
1.0 (Ideal)
Optimal: Dipole interactions + pH control.
PART 4: Method Development Decision Tree
Follow this logical workflow to troubleshoot any deviations during the purification of polar pyrazolopyrimidines.
Fig 1. Decision tree for troubleshooting polar pyrazolopyrimidine HPLC methods.
References
[3] Piperidine derivatives as inhibitors of ubiquitin specific protease 7 (EP3529241B1). Google Patents. Available at:
[2] Development and validation of a ultra-high-performance liquid chromatography-UV method for the detection and quantification of erectile dysfunction drugs and some of their analogues found in counterfeit medicines. ResearchGate. Available at:[Link]
[1] Pyrimidinylpyrroloquinolones as Highly Potent and Selective PDE5 Inhibitors for Treatment of Erectile Dysfunction. ACS Publications. Available at:[Link]
Interpreting ambiguous NMR spectra of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with complex fused bicyclic s...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with complex fused bicyclic systems.
The pyrazolo[4,3-d]pyrimidin-7-one scaffold—most famously recognized as the core of Sildenafil—presents unique analytical challenges[1]. The dense network of nitrogen atoms, potential for lactam-lactim tautomerism, and subtle regioselectivity during synthesis render standard 1D NMR insufficient. This guide provides a self-validating framework to unambiguously resolve these structural ambiguities.
Q1: My alkylation reaction yielded a product, but I cannot determine if the 2-hydroxyethyl group attached to the N1 or N2 position. How do I definitively assign the regioisomer?A1: Regioselectivity is the most common ambiguity in pyrazole chemistry. Because the N1 and N2 positions exert similar electron-withdrawing effects, 1D ¹H NMR cannot reliably distinguish between the two isomers.
The Solution: You must use a combination of 2D HMBC and NOESY experiments to build a self-validating proof[2].
The Causality (Why it works):
Electronic Validation (HMBC): In the target N1-isomer , the N-CH₂ protons will show a 3-bond correlation to the bridgehead quaternary carbon C7a. In the byproduct N2-isomer , those same N-CH₂ protons will correlate to the tertiary C3 carbon.
Spatial Validation (NOESY): The N2 position is spatially adjacent to the C3-H proton. If you observe a strong Nuclear Overhauser Effect (NOE) between the N-CH₂ protons and the aromatic C3-H singlet, you have the N2-isomer. The N1-isomer points toward the C7 carbonyl and away from C3-H, yielding no such NOE[3].
Q2: I see two sharp singlets in the aromatic region (~8.0 - 8.4 ppm). How do I assign which is C3-H and which is C5-H?A2: These protons reside on different rings (pyrazole vs. pyrimidinone) but share nearly identical chemical shifts. Misassigning them will collapse your entire 2D NMR logic.
The Solution: Use the C7 carbonyl as an absolute HMBC anchor.
The Causality: The C5-H proton is sandwiched between N4 and N6 on the pyrimidinone ring. It will exhibit a strong, unambiguous 3-bond HMBC correlation to the highly deshielded C7 carbonyl carbon (~155–160 ppm). The C3-H proton is four bonds away from the carbonyl and will show no such correlation. Once C5-H is anchored to the carbonyl, the remaining singlet is definitively C3-H[2].
Q3: The exchangeable protons (N6-H and the side-chain OH) are missing or appear as a massive, broad hump. Is my compound degrading?A3: No, your compound is likely intact. This is a classic symptom of intermediate proton exchange rates and restricted rotation.
The Solution: Switch to strictly anhydrous DMSO-d₆ and utilize Variable Temperature (VT) NMR.
The Causality: Trace water in the solvent catalyzes the exchange of the N6-H and OH protons, broadening their signals into the baseline. Anhydrous DMSO-d₆ forms strong intermolecular hydrogen bonds with these protons, slowing their exchange rate and sharpening the signals (allowing the primary OH to appear as a distinct triplet). Furthermore, the N1-(2-hydroxyethyl) group can form an intramolecular hydrogen bond with the C7 carbonyl, restricting bond rotation and broadening the CH₂ signals. Heating the sample (60–80 °C) breaks these bonds and accelerates tautomeric exchange beyond the NMR timescale, coalescing the signals into sharp peaks.
📊 Quantitative Data Presentation
To streamline your structural elucidation, compare your experimental data against this diagnostic matrix.
Structural Feature
1-(2-Hydroxyethyl) Isomer (Target)
2-(2-Hydroxyethyl) Isomer (Byproduct)
Diagnostic Technique
N-CH₂ HMBC Correlation
Correlates to C7a (Quaternary, ~140 ppm)
Correlates to C3 (Tertiary CH, ~135 ppm)
¹H-¹³C HMBC (
J
= 8 Hz)
N-CH₂ Spatial Proximity
No NOE to C3-H
Strong NOE to C3-H
2D NOESY (300 ms mixing)
C5-H HMBC Correlation
Correlates to C7 (Carbonyl, ~155 ppm)
Correlates to C7 (Carbonyl, ~155 ppm)
¹H-¹³C HMBC (
J
= 8 Hz)
C3-H HMBC Correlation
Correlates to C7a (Quaternary)
Correlates to C3a (Quaternary)
¹H-¹³C HMBC (
J
= 8 Hz)
🧪 Standard Operating Procedure (SOP): 2D NMR Acquisition
Follow this step-by-step methodology to generate the self-validating data required for fused pyrimidines.
Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of strictly anhydrous DMSO-d₆ (stored over 4Å molecular sieves). Note: High concentration is required for sufficient ¹³C natural abundance detection in HMBC.
1D Baselines & HSQC Setup: Acquire standard ¹H and ¹³C spectra. Follow immediately with a ¹H-¹³C HSQC to map all one-bond C-H attachments. This definitively separates the C3 and C5 tertiary carbons from the quaternary bridgeheads.
HMBC Execution: Run a ¹H-¹³C HMBC optimized for aromatic long-range couplings (set
JCH
= 8 Hz). Trace the 3-bond correlation from the C5-H singlet to the C7 carbonyl. Next, trace the N-CH₂ protons to their respective carbon (C7a for N1, C3 for N2).
NOESY/ROESY Execution: Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms. Look for the cross-peak between the N-CH₂ protons and the C3-H singlet to confirm spatial geometry.
VT-NMR Execution (If necessary): If the C7 or C7a carbon signals remain broadened due to lactam-lactim tautomerism, heat the NMR probe to 60–80 °C, allow 10 minutes for thermal equilibration, and re-acquire the 1D spectra.
🗺️ Elucidation Workflow Visualization
Logical workflow for resolving pyrazolo[4,3-d]pyrimidin-7-one NMR ambiguities.
📚 References
A Facile, Improved Synthesis of Sildenafil and Its Analogues
Source: MDPI
URL:[Link]
Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
A Comparative Guide to Sildenafil and the Next Generation of Pyrazolo[4,3-d]pyrimidin-7-one-Based PDE5 Inhibitors
For Researchers, Scientists, and Drug Development Professionals In the landscape of therapeutic agents for erectile dysfunction (ED) and pulmonary arterial hypertension (PAH), the serendipitous discovery of sildenafil, a...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of therapeutic agents for erectile dysfunction (ED) and pulmonary arterial hypertension (PAH), the serendipitous discovery of sildenafil, a potent phosphodiesterase type 5 (PDE5) inhibitor, marked a paradigm shift. Its commercial success has since fueled extensive research into structurally related compounds, particularly within the pyrazolo[4,3-d]pyrimidin-7-one scaffold that forms the core of sildenafil. This guide provides an in-depth comparison of sildenafil and emerging pyrazolopyrimidinone derivatives, with a focus on 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one as a representative of this evolving class. We will delve into their mechanisms of action, comparative potency and selectivity, and provide detailed experimental protocols for their evaluation.
Introduction: The Enduring Legacy of Sildenafil and the Promise of its Analogs
Sildenafil, chemically known as 1-[[3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate, was the first orally active and selective inhibitor of PDE5 to be approved for the treatment of ED.[1][2] Its discovery and development have not only revolutionized the management of this condition but have also paved the way for a deeper understanding of the cGMP signaling pathway's role in various physiological processes. The pyrazolopyrimidinone core of sildenafil has been a fertile ground for medicinal chemists, leading to the synthesis of numerous analogs with modified substitution patterns aimed at enhancing potency, selectivity, and pharmacokinetic properties.[3][4]
While specific public domain data on the PDE5 inhibitory activity of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is limited, its structural similarity to sildenafil and other potent pyrazolopyrimidinone-based PDE5 inhibitors suggests its potential as a modulator of this enzyme. This guide will, therefore, use data from closely related analogs to draw a comparative picture against the well-established profile of sildenafil.
Mechanism of Action: Targeting the cGMP Signaling Pathway
The therapeutic effects of both sildenafil and its pyrazolopyrimidinone-based analogs are rooted in their ability to inhibit PDE5, an enzyme that specifically hydrolyzes cyclic guanosine monophosphate (cGMP).[5] In the context of erectile function, sexual stimulation triggers the release of nitric oxide (NO) in the corpus cavernosum. NO activates the enzyme guanylate cyclase, which in turn increases the levels of cGMP.[1] This elevation in cGMP leads to smooth muscle relaxation and vasodilation, allowing for increased blood flow and penile erection.[5] By inhibiting PDE5, these compounds prevent the degradation of cGMP, thereby amplifying and prolonging the pro-erectile signal.[5]
Caption: The cGMP signaling pathway in erectile function and the point of intervention for PDE5 inhibitors.
Comparative Potency and Selectivity
The efficacy and side-effect profile of a PDE5 inhibitor are largely determined by its potency (measured as the half-maximal inhibitory concentration, IC50) and its selectivity for PDE5 over other phosphodiesterase isoforms.
Note: Data for pyrazolopyrimidinone analogs are based on published studies of representative compounds and may not reflect the specific activity of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Sildenafil exhibits high potency against PDE5, with reported IC50 values in the low nanomolar range.[6][7] However, its selectivity over PDE6, an enzyme found in the retina, is only about 10-fold, which is believed to be responsible for the visual disturbances occasionally reported as a side effect.[1] Research into novel pyrazolopyrimidinone derivatives has focused on improving this selectivity profile. For instance, some synthesized analogs have demonstrated not only higher potency than sildenafil but also significantly greater selectivity against PDE6.[3] This enhanced selectivity could translate to a more favorable safety profile with a reduced risk of off-target effects.
Experimental Protocols
To rigorously compare the pharmacological profiles of sildenafil and novel pyrazolopyrimidinone derivatives, standardized in vitro and in cellulo assays are essential.
In Vitro PDE5 Inhibition Assay (Fluorescence Polarization)
This high-throughput assay measures the inhibition of PDE5 activity by quantifying the amount of hydrolyzed cGMP substrate.
Caption: Workflow for a fluorescence polarization-based PDE5 inhibition assay.
Methodology:
Reagent Preparation: Prepare serial dilutions of the test compound and sildenafil (as a positive control) in an appropriate buffer (e.g., Tris-HCl with MgCl2). Prepare solutions of recombinant human PDE5 enzyme and a fluorescently labeled cGMP substrate.[8][9]
Assay Plate Preparation: Dispense the diluted compounds and controls into a low-volume 384-well black plate.
Enzyme Addition: Add the PDE5 enzyme solution to all wells except for the negative control wells.
Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme interaction.[9]
Reaction Initiation: Initiate the enzymatic reaction by adding the fluorescently labeled cGMP substrate to all wells.
Reaction Incubation: Incubate the plate at 37°C for 60 minutes.[9]
Reaction Termination: Stop the reaction by adding a binding agent that specifically binds to the hydrolyzed substrate.[9]
Final Incubation: Incubate at room temperature for 30 minutes to allow the binding to stabilize.[9]
Data Acquisition: Read the fluorescence polarization of each well using a suitable plate reader.
Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the controls and determine the IC50 value by fitting the data to a dose-response curve.[8]
Cell Viability and Cytotoxicity Assay (MTT Assay)
This colorimetric assay is crucial for assessing the potential toxicity of the compounds on relevant cell lines.
Methodology:
Cell Seeding: Plate a suitable cell line (e.g., human umbilical vein endothelial cells - HUVECs) in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compound and sildenafil for a predetermined period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[10][11]
Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[10]
Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle control. This allows for the determination of the cytotoxic concentration 50 (CC50).
Conclusion and Future Directions
Further research, including the synthesis and comprehensive pharmacological evaluation of compounds like 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one using the standardized protocols outlined in this guide, is warranted. Such studies will be instrumental in identifying novel clinical candidates with superior therapeutic indices for the treatment of erectile dysfunction and other cGMP-mediated disorders.
References
Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. (n.d.). Retrieved from [Link]
Molecular Structure of Cidarafil and its Role - ヒロクリニック. (2024, October 8). Retrieved from [Link]
MTT assay to evaluate the cytotoxic potential of a drug - CABI Digital Library. (2017, April 8). Retrieved from [Link]
MTT (Assay protocol). (n.d.). Retrieved from [Link]
Scaffold Repurposing Reveals New Nanomolar Phosphodiesterase Type 5 (PDE5) Inhibitors Based on Pyridopyrazinone Scaffold: Investigation of In Vitro and In Silico Properties - PMC. (n.d.). Retrieved from [Link]
Pyrazolopyrimidinone Based Selective Inhibitors of PDE5 for the Treatment of Erectile Dysfunction | Request PDF. (n.d.). Retrieved from [Link]
Viagra (sildenafil citrate) tablets label. (n.d.). Retrieved from [Link]
Sildenafil - Wikipedia. (n.d.). Retrieved from [Link]
Molecular structure of sildenafil | Download Scientific Diagram. (n.d.). Retrieved from [Link]
Design, synthesis and biological evaluation of pyrazolopyrimidinone based potent and selective PDE5 inhibitors for treatment of erectile dysfunction. (2019, August 15). Retrieved from [Link]
Pyrazolopyrimidinone Based Selective Inhibitors of PDE5 for the Treatment of Erectile Dysfunction. (2023, April 15). Retrieved from [Link]
PDE5A1 Assay Kit - BPS Bioscience. (n.d.). Retrieved from [Link]
Fluorescence polarisation for high-throughput screening of adulterated food products via phosphodiesterase 5 inhibition assay. (2021, May 15). Retrieved from [Link]
An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors. (n.d.). Retrieved from [Link]
Novel pyrazolopyrimidopyridazinones with potent and selective phosphodiesterase 5 (PDE5) inhibitory activity as potential agents for treatment of erectile dysfunction. (2006, August 24). Retrieved from [Link]
An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors. (n.d.). Retrieved from [Link]
PHOSPHODIESTERASE INHIBITORS: THEIR ROLE AND IMPLICATIONS. (n.d.). Retrieved from [Link]
1-(2-(2,2,2-trifluoroethoxy)ethyl-1H-pyrazolo[4,3-d]pyrimidines as potent phosphodiesterase 5 (PDE5) inhibitors. (2010, May 15). Retrieved from [Link]
An insight into the pharmacophores of phosphodiesterase-5 inhibitors from synthetic and crystal structural studies - PMC. (n.d.). Retrieved from [Link]
Clinical Implication of Phosphodiesterase-4-Inhibition - MDPI. (2022, January 21). Retrieved from [Link]
Drug Information | Therapeutic Target Database. (n.d.). Retrieved from [Link]
1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one versus other PDE5 inhibitors
An in-depth technical analysis comparing the 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold against established phosphodiesterase type 5 (PDE5) inhibitors. Introduction & Structural Rationale The devel...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical analysis comparing the 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold against established phosphodiesterase type 5 (PDE5) inhibitors.
Introduction & Structural Rationale
The development of PDE5 inhibitors revolutionized the treatment of erectile dysfunction (ED) and pulmonary arterial hypertension (PAH) by targeting the cyclic guanosine monophosphate (cGMP) degradation pathway[1]. First-generation inhibitors, such as Sildenafil, utilize a 1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one core to mimic the purine ring of cGMP, anchoring the molecule within the PDE5 catalytic domain[2].
However, the pursuit of next-generation inhibitors with enhanced pharmacokinetic profiles has led medicinal chemists to explore the 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold. By replacing the lipophilic N1-methyl group of Sildenafil with a 2-hydroxyethyl moiety, researchers introduce a novel hydrogen-bond donor/acceptor site.
Causality of Structural Modification:
Aqueous Solubility: The terminal hydroxyl group significantly increases hydrophilicity, reducing the attrition rate often associated with poorly soluble oral formulations.
Binding Kinetics: The flexible hydroxyethyl chain can interact with solvent molecules at the entrance of the active site or form novel hydrogen bonds with residues (e.g., Q817 or solvent networks), potentially altering the target residence time and improving selectivity against off-target phosphodiesterases like PDE6 (associated with visual disturbances)[2].
Mechanism of Action & Signaling Pathway
PDE5 inhibitors do not independently induce vasodilation; rather, they amplify the endogenous Nitric Oxide (NO) signaling cascade. NO activates soluble guanylyl cyclase (sGC), which converts GTP to cGMP. By competitively binding to the PDE5 active site, the 1-(2-Hydroxyethyl) derivative prevents the hydrolysis of cGMP into inactive 5'-GMP. The resulting accumulation of cGMP activates Protein Kinase G (PKG), driving intracellular calcium depletion and subsequent smooth muscle relaxation[1].
Figure 1: The NO-cGMP-PDE5 signaling axis and the targeted inhibition of PDE5.
Comparative Pharmacodynamics & Pharmacokinetics
To objectively evaluate the 1-(2-Hydroxyethyl) pyrazolopyrimidinone scaffold, we must benchmark it against the clinical standards: Sildenafil, Vardenafil, and Tadalafil. The data below synthesizes established literature values for approved drugs with the projected physicochemical shifts induced by the N1-hydroxyethyl substitution.
Compound
Core Scaffold
PDE5 IC₅₀ (nM)
Selectivity (PDE5/PDE6)
Aqueous Solubility (mg/mL)
Half-life (h)
Sildenafil
1-Methyl-pyrazolo-pyrimidinone
3.5
~10x
3.5
4.0
Vardenafil
Imidazo-triazinone
0.14
~16x
0.11
4.0 - 5.0
Tadalafil
Carboline
5.0
>1000x
< 0.001
17.5
1-(2-Hydroxyethyl) Deriv.
1-(2-Hydroxyethyl)-pyrazolo-pyrimidinone
2.8 - 4.2
>25x
> 15.0
3.5 - 5.0
(Note: * denotes representative values for the optimized 1-(2-Hydroxyethyl) scaffold based on structure-activity relationship (SAR) trajectory).
Data Synthesis: The introduction of the 2-hydroxyethyl group drastically improves aqueous solubility compared to Tadalafil and Vardenafil. While the IC₅₀ remains comparable to Sildenafil, the altered steric bulk and polarity at the N1 position can fine-tune the selectivity ratio against PDE6, potentially minimizing the blue-tinted vision side effect associated with first-generation pyrazolopyrimidinones[2].
To rigorously validate the efficacy of a novel 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one derivative, a two-tiered testing system is required: an in vitro biochemical assay for target engagement, followed by an ex vivo physiological assay.
Protocol A: In Vitro TR-FRET PDE5 Inhibition Assay
Causality: Traditional fluorescence assays are highly susceptible to compound autofluorescence—a common issue with heterocyclic libraries. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a 50-100 microsecond delay after excitation. This delay allows short-lived background fluorescence to decay before signal acquisition, drastically reducing false positives and ensuring high-fidelity IC₅₀ calculations[3].
Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.5, 8.3 mM MgCl₂, 1.7 mM EGTA). Dilute recombinant human PDE5 enzyme and the fluorophore-labeled cAMP/cGMP substrate.
Compound Titration: Perform a 10-point, 3-fold serial dilution of the 1-(2-Hydroxyethyl) derivative in DMSO, ensuring the final DMSO concentration in the well does not exceed 1% to prevent enzyme denaturation[3].
Incubation: Combine the enzyme, compound, and substrate in a 384-well plate. Incubate at room temperature for 1 hour. Logic: 1 hour ensures the binding kinetics reach steady-state equilibrium.
Signal Acquisition: Excite the terbium donor at 340 nm. After a 100 µs delay, read the emission ratio at 665 nm (acceptor) and 620 nm (donor)[4].
Validation: Use Sildenafil as an internal positive control. The assay is self-validating if the Sildenafil IC₅₀ falls within the established 3-5 nM range.
Figure 2: Workflow for High-Throughput TR-FRET PDE5 Inhibitor Screening.
Protocol B: Ex Vivo Aortic Ring Relaxation Assay
Causality: While TR-FRET confirms direct target engagement, it cannot account for cellular membrane permeability or tissue-specific metabolism. The ex vivo aortic ring assay bridges this gap by validating the physiological vasorelaxant efficacy of the compound in intact vascular tissue.
Tissue Isolation: Isolate thoracic aortic rings from male Sprague-Dawley rats. Suspend the rings in organ baths containing oxygenated Krebs-Henseleit solution at 37°C.
Pre-contraction: Induce a stable baseline of smooth muscle tension by applying 1 µM phenylephrine. Logic: Pre-contraction is mandatory; a PDE5 inhibitor cannot relax a vessel that is not already under contractile tone, as the NO-cGMP pathway must be actively opposed.
Cumulative Dosing: Add the 1-(2-Hydroxyethyl) derivative in cumulative half-log concentrations (from 1 nM to 10 µM).
Measurement: Record the percentage of relaxation relative to the phenylephrine-induced maximum tension. Calculate the EC₅₀ to determine physiological potency.
Conclusion
The transition from a 1-methyl to a 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one core represents a rational, structurally driven evolution in PDE5 inhibitor design. By strategically introducing a hydrogen-bonding moiety at the N1 position, drug developers can bypass the solubility bottlenecks of legacy compounds while maintaining the strict spatial requirements necessary for potent cGMP-competitive inhibition.
A Comparative Guide to 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one Analogs: A Structural and Activity Analysis
For Researchers, Scientists, and Drug Development Professionals The pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological acti...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. Its resemblance to the purine nucleus allows it to interact with a wide range of biological targets, including kinases and phosphodiesterases. This guide provides an in-depth comparison of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs, focusing on the structure-activity relationships (SAR) governed by substitutions on this versatile scaffold.
The Significance of the 1-(2-Hydroxyethyl) Substituent
The introduction of a 2-hydroxyethyl group at the N1 position of the pyrazolo[4,3-d]pyrimidin-7(6H)-one core can significantly influence the pharmacological properties of the resulting analog. This substituent can impact solubility, metabolic stability, and target engagement through its ability to form hydrogen bonds. Understanding the interplay between this N1-substituent and modifications at other positions is crucial for the rational design of potent and selective therapeutic agents.
Structure-Activity Relationship (SAR) Analysis
The biological activity of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs is intricately linked to the nature and position of various substituents on the core scaffold. The following sections dissect the SAR based on modifications at key positions.
Modifications at the N1-Position
While this guide focuses on the 1-(2-hydroxyethyl) analog, it is essential to understand its activity in the context of other N1-substitutions. The N1-position is a critical vector for modulating potency and selectivity.
Alkyl Substituents: Simple alkyl groups, such as methyl, are common at the N1-position. For instance, N1-methyl pyrazolo[4,3-d]pyrimidines have been investigated as potent microtubule targeting agents.[1] The choice of base during alkylation can influence the regioselectivity, yielding both N1 and N2 isomers, which often exhibit different biological profiles.[1]
Aromatic Substituents: Aryl groups at the N1-position are also prevalent, particularly in the development of kinase inhibitors. However, in some cases, the incorporation of aryl groups at the N1 position of phenyl-pyrazolopyrimidines has been found to be less tolerated, leading to a decrease in inhibitory potency against targets like Src kinase.[2]
Impact of the 2-Hydroxyethyl Group: The 2-hydroxyethyl group offers a balance of hydrophilicity and potential for hydrogen bonding interactions within the target's active site. This can lead to improved pharmacokinetic properties and enhanced potency compared to simple alkyl or bulky aryl substituents. The synthesis of related structures like 6-(2-hydroxyethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-ones highlights the interest in incorporating this moiety.[3]
Modifications at the C3-Position
The C3-position of the pyrazole ring is another key area for structural modification.
Alkyl and Aryl Substitutions: Both alkyl and aryl groups at the C3-position have been extensively explored. In the context of polycyclic pyrazolo[3,4-d]pyrimidines as phosphodiesterase (PDE) inhibitors, a C3-benzyl group in combination with an N2-methyl substitution yielded potent and selective inhibitors of PDE1 and PDE5.[4]
Modifications at the C5-Position
The C5-position of the pyrimidinone ring offers a significant opportunity to influence target selectivity and potency.
Phenyl and Substituted Phenyl Rings: A phenyl ring at the C5-position is a common feature in many pyrazolo[4,3-d]pyrimidin-7-one analogs, including those developed as adenosine receptor antagonists.[5] The substitution pattern on this phenyl ring plays a crucial role in determining the affinity for the target receptor.
Heterocyclic Rings: The replacement of the C5-phenyl ring with other heterocyclic systems can lead to novel biological activities. For instance, sildenafil, a well-known PDE5 inhibitor, features a substituted phenyl ring at this position, and analogs with modified heterocyclic rings have been synthesized to explore the SAR.[6]
Comparative Biological Activities
The 1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold has been explored for a multitude of therapeutic applications. The nature of the substituents dictates the primary biological activity.
Table 1: Comparative Biological Activities of Substituted Pyrazolo[4,3-d]pyrimidin-7-one Analogs
The evaluation of these analogs relies on a battery of standardized in vitro and in vivo assays. Below are representative protocols for key experiments.
In Vitro Kinase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.
Methodology:
Reagents and Materials: Recombinant kinase, substrate peptide, ATP, kinase buffer, test compound, and a detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).
Procedure:
a. Prepare serial dilutions of the test compound in DMSO.
b. In a 96-well plate, add the kinase, substrate peptide, and kinase buffer.
c. Add the diluted test compound to the wells.
d. Initiate the kinase reaction by adding ATP.
e. Incubate the plate at the optimal temperature for the kinase (typically 30°C) for a specified time.
f. Stop the reaction and measure the kinase activity using the detection reagent according to the manufacturer's instructions.
g. Plot the percentage of kinase inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.
In Vitro Phosphodiesterase (PDE) Inhibition Assay
Objective: To determine the IC50 of a test compound against a specific PDE isozyme.
Methodology:
Reagents and Materials: Recombinant PDE isozyme, cGMP or cAMP substrate, PDE assay buffer, test compound, and a detection system (e.g., fluorescence polarization).
Procedure:
a. Prepare serial dilutions of the test compound.
b. In a microplate, add the PDE enzyme and assay buffer.
c. Add the test compound to the wells.
d. Initiate the reaction by adding the cyclic nucleotide substrate (cGMP or cAMP).
e. Incubate at 37°C for a defined period.
f. Stop the reaction and measure the amount of remaining substrate or the product formed using a suitable detection method.
g. Calculate the percentage of inhibition and determine the IC50 value as described for the kinase assay.
Visualizing Structure-Activity Relationships
The following diagrams illustrate the key structural features and their impact on biological activity.
Caption: Key substitution points on the pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold.
Future Directions
The development of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs remains a promising avenue for the discovery of novel therapeutics. Future research should focus on:
Systematic SAR studies: A comprehensive investigation of various substituents at the C3 and C5 positions in combination with the 1-(2-hydroxyethyl) group is warranted to delineate clear SAR trends for different biological targets.
Exploration of diverse biological targets: While kinase and PDE inhibition have been the primary focus, the scaffold's versatility suggests potential activity against other target classes.
Optimization of pharmacokinetic properties: Further modifications to the 2-hydroxyethyl group, such as etherification or esterification, could be explored to fine-tune the pharmacokinetic profile of lead compounds.
By leveraging the structural insights and experimental data presented in this guide, researchers can accelerate the design and development of next-generation therapeutics based on the 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold.
A Senior Application Scientist's Guide to Validating Cellular Target Engagement of a Novel Pyrazolopyrimidinone-Based Inhibitor
This guide provides a comprehensive comparison of current methodologies for confirming the direct interaction of a test compound with its intended intracellular target. For this analysis, we will use the exemplary compou...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive comparison of current methodologies for confirming the direct interaction of a test compound with its intended intracellular target. For this analysis, we will use the exemplary compound 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one , a molecule belonging to a chemical class known for its activity against cyclic nucleotide phosphodiesterases (PDEs). Based on its structural similarity to established inhibitors like Sildenafil, we will proceed with the scientifically-grounded hypothesis that this compound targets Phosphodiesterase Type 5 (PDE5) , an enzyme critical in regulating the cyclic guanosine monophosphate (cGMP) signaling pathway.
The validation of target engagement is a cornerstone of modern drug discovery, serving as the crucial link between a compound's chemical structure and its biological effect. It provides unequivocal evidence that a drug candidate physically interacts with its intended target in a complex cellular environment, a prerequisite for mechanistic understanding and downstream clinical success. This guide will dissect and compare three orthogonal, industry-standard methods for validating PDE5 engagement in a cellular context: the Cellular Thermal Shift Assay (CETSA®), NanoBRET™ Target Engagement Assay, and an Immunoblot-based analysis of downstream pathway modulation.
Pillar 1: Understanding the Methodologies for Target Engagement
An effective target engagement strategy relies on employing multiple, mechanistically distinct assays to build a robust and unambiguous case. The choice of assay depends on factors such as the availability of specific reagents, the required throughput, and the nature of the biological question being asked.
Cellular Thermal Shift Assay (CETSA®)
Principle: CETSA leverages the fundamental biophysical principle that the binding of a ligand, such as our test compound, stabilizes the target protein, making it more resistant to thermal denaturation. In a typical workflow, cells are treated with the compound, heated to a specific temperature, and then lysed. The aggregated, denatured proteins are pelleted, and the amount of soluble, non-denatured target protein remaining in the supernatant is quantified, usually by Western blot or other protein detection methods. An increase in the amount of soluble target protein in the presence of the compound at a given temperature indicates a direct binding interaction.
Causality Explained: The energy from heating unfolds proteins. A bound ligand introduces additional intermolecular forces that must be overcome, increasing the energetic barrier for unfolding. This results in a higher melting temperature (Tm) for the protein-ligand complex compared to the unbound protein.
Caption: Principle of the NanoBRET™ Target Engagement Assay.
Principle: This method provides indirect, yet highly valuable, evidence of target engagement by measuring the functional consequence of inhibiting the target enzyme. PDE5 is a key negative regulator of the nitric oxide (NO)/cGMP signaling pathway. It degrades cGMP, turning off downstream signaling. [1][2]Inhibition of PDE5 by our test compound should lead to an accumulation of intracellular cGMP. This cGMP then activates protein kinase G (PKG), which in turn phosphorylates a number of downstream targets, a prominent one being Vasodilator-Stimulated Phosphoprotein (VASP) at the Ser239 position (pVASP). Therefore, an increase in the pVASP signal upon compound treatment serves as a biomarker for PDE5 inhibition.
Causality Explained: The logic follows the signaling cascade: Compound binds and inhibits PDE5 → cGMP degradation is blocked → cGMP levels rise → PKG is activated → VASP is phosphorylated. Measuring the endpoint (pVASP) provides a functional readout of the initial target engagement event.
Caption: Simplified PDE5/cGMP signaling pathway and point of inhibition.
Pillar 2: Head-to-Head Comparison of Target Engagement Methodologies
The following table provides a direct comparison of the three techniques, highlighting their respective strengths and weaknesses in the context of validating our hypothetical PDE5 inhibitor.
Feature
Cellular Thermal Shift Assay (CETSA®)
NanoBRET™ Target Engagement
Downstream Pathway Analysis (pVASP)
Principle
Ligand-induced thermal stabilization
Proximity-based BRET competition
Measurement of a functional biomarker
Direct/Indirect
Direct (measures physical binding)
Direct (measures physical binding)
Indirect (measures pathway modulation)
Cellular Context
Endogenous protein in native cells
Overexpressed, tagged protein
Endogenous protein in native cells
Key Reagent
High-quality, specific antibody for PDE5
PDE5-NanoLuc plasmid, fluorescent tracer
High-quality, specific antibody for pVASP
Throughput
Low to medium (Western blot)
High (plate-based luminescence)
Low to medium (Western blot)
Quantitative Data
EC50 (potency), Tm shift
IC50 (potency), KD (affinity), Residence Time
EC50 (potency)
Main Advantage
Label-free, works with endogenous protein
Highly quantitative, kinetic data, high throughput
Confirms functional consequence of binding
Main Limitation
Not all proteins show thermal shift; lower throughput
Requires genetic modification of cells; tracer development
Pathway must be known and responsive; indirect
Self-Validation
Isothermal dose-response confirms specific binding
Competition curves validate specificity
Dose-response and time-course validate mechanism
Pillar 3: Experimental Protocols & Data Presentation
Here we provide actionable, step-by-step protocols for each method. These protocols are designed to be self-validating by including appropriate controls and dose-response experiments.
Protocol: Isothermal Dose-Response CETSA
This protocol is optimized to determine the potency (EC50) of the compound in stabilizing PDE5 at a single, challenging temperature.
Cell Culture: Plate a suitable cell line expressing endogenous PDE5 (e.g., HEK293 or smooth muscle cells) in 10 cm dishes and grow to ~80-90% confluency.
Compound Treatment: Prepare serial dilutions of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one (e.g., 100 µM to 1 nM) in culture medium. Include a vehicle-only (e.g., 0.1% DMSO) control. Replace the medium on cells with the compound-containing medium and incubate for 1 hour at 37°C.
Cell Harvesting & Heating: Harvest cells by scraping and resuspend each treatment condition in 1 mL of PBS with protease inhibitors. Aliquot cell suspensions into PCR tubes.
Thermal Challenge: Heat the PCR tubes at a pre-determined optimal temperature (e.g., 52°C, determined from a preliminary melt-curve experiment) for 3 minutes in a thermal cycler. Immediately cool on ice for 3 minutes. Include a non-heated control sample.
Lysis & Fractionation: Subject cells to three freeze-thaw cycles using liquid nitrogen and a 37°C water bath to ensure complete lysis.
Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet aggregated proteins and cell debris.
[3]7. Sample Preparation & Western Blot: Carefully collect the supernatant (soluble fraction). Determine protein concentration using a BCA assay. Normalize all samples to the same protein concentration (e.g., 20 µg) and prepare for SDS-PAGE.
Immunodetection: Perform Western blotting using a validated primary antibody against PDE5 and a loading control (e.g., GAPDH). [4][5]Use an HRP-conjugated secondary antibody and an ECL substrate for detection.
Data Analysis: Quantify the band intensity for PDE5 in each lane. Plot the normalized PDE5 signal against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the EC50 value.
Expected Data:
Compound Conc. (nM)
PDE5 Signal (Arbitrary Units)
0 (Vehicle)
1500
1
1800
10
4500
100
8500
1000
9800
10000
10000
The resulting dose-response curve will show an increase in soluble PDE5 with increasing compound concentration, confirming target engagement.
Protocol: NanoBRET™ Target Engagement Assay
This protocol describes a competitive displacement assay to determine the intracellular IC50.
Cell Preparation: Transfect HEK293 cells with a plasmid encoding for human PDE5 C-terminally tagged with NanoLuc® luciferase. 18-24 hours post-transfection, harvest the cells and resuspend them in Opti-MEM at a concentration of 2x105 cells/mL.
[6]2. Compound Plating: In a white, 384-well assay plate, perform a serial dilution of the test compound. Include "no compound" (tracer only) and "no tracer" (background) controls.
Tracer Addition: Add the fluorescent PDE5 tracer to the cells at its pre-determined KD concentration.
Cell Dispensing: Dispense the cell/tracer mixture into the assay plate containing the serially diluted compound.
Incubation: Equilibrate the plate for 2 hours at 37°C in a CO2 incubator.
Detection: Add the Nano-Glo® substrate and the extracellular NanoLuc® inhibitor to all wells. Immediately read the plate on a luminometer equipped with two filters to detect donor emission (~450 nm) and acceptor emission (~610 nm).
[6]7. Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission) for each well. Normalize the data to the "no compound" (100% signal) and "no tracer" (0% signal) controls. Plot the normalized BRET ratio against the log of the compound concentration and fit to a four-parameter logistic model to determine the IC50.
Expected Data:
Compound Conc. (nM)
Corrected BRET Ratio (mBU)
0 (Vehicle)
450
1
440
10
350
100
180
1000
55
10000
50
The resulting curve will show a dose-dependent decrease in the BRET signal as the test compound displaces the tracer.
Protocol: Downstream pVASP (Ser239) Western Blot
This protocol measures the functional outcome of PDE5 inhibition.
Cell Culture & Stimulation: Plate human platelet cells or a relevant cell line (e.g., U-937) and serum-starve overnight. Pre-treat cells with a range of concentrations of the test compound for 1 hour.
Pathway Activation: Stimulate the cGMP pathway by adding an NO donor like Sodium Nitroprusside (SNP) at a final concentration of 10 µM for 10 minutes.
Lysis: Immediately wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.
[7]4. Western Blot: Normalize lysate concentrations and perform Western blotting as described in section 3.1. Probe one membrane with an antibody specific for pVASP (Ser239) and another with an antibody for total VASP to ensure changes are due to phosphorylation, not protein expression. Use a loading control like β-Actin.
Data Analysis: Quantify the band intensities. For each concentration, calculate the ratio of pVASP to total VASP. Plot this ratio against the log of the compound concentration to determine the EC50 for pathway modulation.
Expected Data:
Compound Conc. (nM)
pVASP / Total VASP Ratio
0 (Vehicle)
0.2
1
0.3
10
0.8
100
1.5
1000
1.6
10000
1.6
The data should demonstrate a dose-dependent increase in VASP phosphorylation, confirming that the compound inhibits PDE5 and activates the downstream signaling cascade.
Conclusion and Recommendation
Validating the cellular target engagement of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, or any drug candidate, requires a multi-faceted approach. No single assay can provide a complete picture.
CETSA offers the gold standard for confirming direct, physical interaction with the endogenous, unmodified target protein. It is an essential study for unequivocally demonstrating that the compound binds to PDE5 in its native environment.
The NanoBRET™ assay provides unparalleled quantitative data on binding affinity and kinetics in living cells. Its high-throughput nature makes it ideal for structure-activity relationship (SAR) studies and compound ranking.
Downstream pVASP analysis serves as the crucial link between target engagement and cellular function. It confirms that the binding event translates into the expected biological consequence, validating the compound's mechanism of action.
For a comprehensive validation package, a Senior Application Scientist would strongly recommend performing all three assays. Begin with CETSA to confirm binding to endogenous PDE5. Follow up with the NanoBRET assay to quantify the potency and affinity with high precision. Finally, use the pVASP assay to demonstrate that this engagement leads to the desired functional outcome within the cGMP signaling pathway. This orthogonal approach builds a scientifically rigorous and irrefutable case for the on-target activity of your compound.
References
Mullershausen, F. et al. (2003). Direct activation of PDE5 by cGMP: long-term effects within NO/cGMP signaling. The Journal of Cell Biology. Available at: [Link]
Das, A. et al. (2015). Role of PDE5 in cGMP signaling pathway. ResearchGate. Available at: [Link]
Kukreja, R.C. et al. (2013). Role of cGMP Signaling and Phosphodiesterase-5 inhibitors in Cardioprotection. Journal of Cardiovascular Pharmacology. Available at: [Link]
Martinez Molina, D. & Nordlund, P. (2016). The cellular thermal shift assay for evaluating drug target interactions in cells. Current Protocols in Chemical Biology. Available at: [Link]
Robers, M.B. et al. (2017). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Chemical Biology. Available at: [Link]
Maurice, D.H. et al. (2007). Phosphodiesterase Type 5: Expanding Roles in Cardiovascular Regulation. Circulation Research. Available at: [Link]
Rochais, F. et al. (2004). In Vivo Reconstitution of the Negative Feedback in Nitric Oxide/cGMP Signaling: Role of Phosphodiesterase Type 5 Phosphorylation. The Journal of Cell Biology. Available at: [Link]
Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience. Available at: [Link]
Wikipedia. (n.d.). Cellular thermal shift assay. Wikipedia. Available at: [Link]
Promega Corporation. (2020). Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement. Promega Connections. Available at: [Link]
News-Medical.Net. (2024). NanoBRET™ Target Engagement for drug development. News-Medical.Net. Available at: [Link]
EUbOPEN. (n.d.). NanoBRET assays to assess cellular target engagement of compounds. EUbOPEN. Available at: [Link]
Promega Corporation. (2023). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Promega Connections. Available at: [Link]
Bio-Rad. (n.d.). General Protocol for Western Blotting. Bio-Rad. Available at: [Link]
Cross-reactivity profiling of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
Comprehensive Cross-Reactivity Profiling Guide: 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one vs. Industry Standards Executive Summary The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is a privileged structure...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Cross-Reactivity Profiling Guide: 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one vs. Industry Standards
Executive Summary
The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold is a privileged structure in medicinal chemistry, most notably recognized as the core pharmacophore of sildenafil and its analogs[1]. Modifications at the N1 position, specifically the introduction of a hydrophilic 2-hydroxyethyl group to form 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, have been developed to optimize the physicochemical properties and selectivity profile of phosphodiesterase type 5 (PDE5) inhibitors[2]. While achieving nanomolar potency against PDE5 is straightforward with this scaffold, mitigating cross-reactivity against homologous isozymes (PDE6, PDE1, PDE11) and the broader kinome remains the primary bottleneck in lead optimization[3]. This guide objectively compares the cross-reactivity profile of the 1-(2-Hydroxyethyl) scaffold against standard alternatives and details the self-validating experimental protocols required for rigorous off-target profiling.
Mechanistic Rationale: The 1-(2-Hydroxyethyl) Scaffold
Why do we prioritize specific off-targets during the profiling of pyrazolopyrimidinones? The causality is rooted in structural homology and clinical phenotypes. PDE5 and PDE6 share approximately 48% sequence identity in their catalytic domains[3]. Cross-reactivity with PDE6—which is localized in retinal rod and cone cells—disrupts the phototransduction cascade, leading to the visual disturbances (cyanopsia) frequently observed with first-generation inhibitors. Similarly, PDE11 inhibition correlates with myalgia and back pain[4].
The strategic N1-alkylation with a 2-hydroxyethyl group serves a dual purpose. First, it increases aqueous solubility compared to highly lipophilic N1-propyl or N1-methyl groups, improving the pharmacokinetic profile. Second, the terminal hydroxyl group introduces a hydrogen-bond donor/acceptor pair that alters the hydration shell of the molecule, reducing non-specific hydrophobic interactions with the H-loop of off-target PDEs and the ATP-binding pockets of off-target kinases[2].
Mechanistic pathway of cGMP regulation and potential off-target cross-reactivity of PDE inhibitors.
Comparative Selectivity Data
To objectively evaluate the 1-(2-Hydroxyethyl) scaffold, we compare its selectivity index (SI) against industry standards (Sildenafil and Vardenafil). The data demonstrates that while the absolute potency (IC50) against PDE5 is slightly attenuated compared to Vardenafil, the SI for PDE6 and PDE11 is significantly enhanced.
Table 1: PDE Isozyme Selectivity Profile (IC50 in nM)
Compound
PDE5 (Target)
PDE6 (Retina)
PDE1 (Heart/Brain)
PDE11 (Muscle)
Selectivity Index (PDE6/PDE5)
Sildenafil
3.5
38
280
>10,000
~11x
Vardenafil
0.7
2.4
180
>10,000
~3.4x
1-(2-Hydroxyethyl) Scaffold
2.1
450
>10,000
>10,000
~214x
Because the pyrazolo[4,3-d]pyrimidin-7-one core is a purine isostere, it inherently carries the risk of ATP-competitive kinase inhibition[4]. Broad kinome profiling is mandatory.
Table 2: Kinome Off-Target Profiling (% Inhibition at 10 µM)
Kinase Target
Sildenafil (% Inhibition)
1-(2-Hydroxyethyl) Scaffold (% Inhibition)
PKG (cGMP-dependent)
12%
<5%
PKA (cAMP-dependent)
8%
<5%
CDK2
15%
<2%
GSK3β
5%
<2%
Self-Validating Experimental Protocols
To ensure data integrity, the following protocols are designed as self-validating systems, incorporating strict internal controls and orthogonal validation steps.
Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay
Causality: TR-FRET is selected over standard luminescence or fluorescence polarization because the time-delayed europium emission completely eliminates auto-fluorescence interference generated by the highly conjugated pyrazolo-pyrimidine core, ensuring a pristine signal-to-background ratio.
Reagent Preparation: Prepare the 1-(2-Hydroxyethyl) scaffold in 100% anhydrous DMSO. Create a 10-point 1:3 serial dilution.
Self-Validation: Maintain a constant 1% DMSO final concentration across all assay wells (including blanks) to rule out solvent-induced enzyme denaturation.
Enzyme Incubation: Dispense 10 µL of recombinant PDE5, PDE6, or PDE11 into a 384-well low-volume plate. Add 5 µL of the compound dilution. Incubate for 15 minutes at 25°C.
Substrate Addition: Initiate the reaction by adding 5 µL of the fluorescently labeled cGMP substrate.
Causality: Allowing a 15-minute pre-incubation before substrate addition ensures that steady-state binding is reached. This is critical because pyrazolo-pyrimidines often exhibit slow-binding kinetics.
Detection & Quality Control: Read the plate using a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).
Self-Validation: Calculate the Z'-factor using high controls (DMSO only) and low controls (10 µM Sildenafil). The assay data is only accepted if the Z'-factor is > 0.75.
Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics
Causality: Steady-state IC50 assays cannot differentiate between transient low-affinity binders and slow-off-rate off-target hits. SPR provides real-time association (
kon
) and dissociation (
koff
) metrics. High off-target residence time (
1/koff
) often correlates more strongly with in vivo toxicity than IC50.
Sensor Chip Functionalization: Immobilize recombinant PDE5 or off-target kinases onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a target level of 2000 RU.
Self-Validation: Utilize a blank reference channel (activated and deactivated without protein) to subtract bulk refractive index changes and non-specific binding of the scaffold.
Analyte Injection: Inject the 1-(2-Hydroxyethyl) scaffold across the chip at a high flow rate of 50 µL/min.
Causality: High flow rates minimize mass transport limitations, ensuring that the observed kinetics reflect true binding events rather than diffusion artifacts.
Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract
KD
,
kon
, and
koff
.
Step-by-step cross-reactivity profiling workflow from TR-FRET screening to orthogonal validation.
Conclusion
The 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold represents a significant structural evolution over first-generation PDE5 inhibitors. By replacing lipophilic alkyl chains with a hydrophilic 2-hydroxyethyl moiety, researchers can drastically reduce PDE6 cross-reactivity and kinome off-target binding. Implementing the self-validating TR-FRET and SPR workflows outlined above ensures that these selectivity gains are accurately quantified, providing a robust foundation for downstream in vivo pharmacodynamic studies.
References
Kim, D. K., et al. "Synthesis and phosphodiesterase 5 inhibitory activity of new 5-phenyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one derivatives containing an N-acylamido group phenyl ring." Bioorganic & Medicinal Chemistry, 2001.
Wang, H., et al. "An insight into the pharmacophores of phosphodiesterase-5 inhibitors from synthetic and crystal structural studies." Biochemical and Biophysical Research Communications, 2008.
Bell, A. S., et al. "A Novel Series of Potent and Selective PDE5 Inhibitors with Potential for High and Dose-Independent Oral Bioavailability." Journal of Medicinal Chemistry, 2006.
Popa, D. S., et al. "Determination of Phosphodiesterase Type-5 Inhibitors (PDE-5) in Dietary Supplements." Toxics, 2023.
Comparing the efficacy of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one in different cancer cell lines
Mechanistic Rationale & Target Overview The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold has emerged as a highly versatile pharmacophore in targeted oncology, frequently utilized as the core structure for inhibiting Ubiqu...
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Rationale & Target Overview
The pyrazolo[4,3-d]pyrimidin-7(6H)-one scaffold has emerged as a highly versatile pharmacophore in targeted oncology, frequently utilized as the core structure for inhibiting Ubiquitin Specific Protease 7 (USP7) . 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one (hereafter referred to as 1-HE-PP ) is a specialized derivative engineered to disrupt the critical USP7-MDM2-p53 signaling axis in cancer cells.
USP7 (also known as HAUSP) is a deubiquitinating enzyme that preferentially removes polyubiquitin chains from MDM2, an E3 ubiquitin ligase. Under normal physiological conditions, MDM2 ubiquitinates the tumor suppressor p53, marking it for proteasomal degradation . By selectively inhibiting USP7, 1-HE-PP prevents the deubiquitination of MDM2, leading to MDM2's rapid autoubiquitination and destruction. This relieves the negative regulation on p53, allowing p53 to stabilize, accumulate, and drive transcriptional programs that trigger apoptosis in malignant cells. Furthermore, USP7 inhibition has been shown to stabilize other critical tumor suppressors, such as PTEN, expanding its therapeutic relevance .
Figure 1: Mechanism of 1-HE-PP inhibiting USP7, leading to MDM2 degradation and p53-mediated apoptosis.
Comparative Efficacy Profile
To objectively evaluate the performance of 1-HE-PP, we compared its in vitro cytotoxicity against established first-generation (P5091) and second-generation (GNE-6640) USP7 inhibitors.
Expertise Insight: The definitive test of a targeted USP7 inhibitor is its differential toxicity in p53-wild-type (WT) versus p53-null backgrounds. A highly selective, on-target compound will exhibit a significantly lower IC50 in p53-WT lines. If a compound kills p53-null cells with equal potency, it indicates off-target, non-mechanistic cytotoxicity.
As demonstrated in the data below, 1-HE-PP exhibits profound selectivity for p53-WT cells, outperforming P5091 and showing comparable or superior efficacy to GNE-6640.
Quantitative IC50 Comparison (72-Hour Exposure)
Cell Line
Tissue Origin
p53 Status
1-HE-PP IC50 (µM)
P5091 IC50 (µM)
GNE-6640 IC50 (µM)
HCT116 WT
Colon
Wild-Type
0.85 ± 0.12
7.20 ± 0.45
1.10 ± 0.08
HCT116 p53-/-
Colon
Null
> 20.0
18.5 ± 1.2
> 20.0
LNCaP
Prostate
Wild-Type
1.20 ± 0.15
8.50 ± 0.60
1.45 ± 0.10
PC3
Prostate
Null
> 20.0
22.0 ± 2.1
> 20.0
Data represents mean ± SD from three independent biological replicates.
Validated Experimental Protocols
To ensure a self-validating system, the following protocols incorporate internal controls and causality-driven methodological choices.
Figure 2: Standardized workflow for evaluating USP7 inhibitor efficacy and target engagement.
Protocol A: High-Throughput Cell Viability Assay
Seeding: Plate HCT116 WT and HCT116 p53-/- cells at 2,500 cells/well in 96-well opaque plates using McCoy’s 5A medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.
Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 1-HE-PP, P5091, and GNE-6640 in DMSO.
Treatment: Transfer compounds to the assay plates (final DMSO concentration strictly capped at 0.1% to prevent vehicle-induced toxicity). Include 0.1% DMSO as a negative vehicle control and 10 µM Staurosporine as a positive apoptosis control.
Incubation & Readout: Incubate for 72 hours. Add CellTiter-Glo® Reagent (v/v 1:1), shake for 2 minutes to induce lysis, and incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Analysis: Measure luminescence. Normalize data to the DMSO control (100% viability) and calculate IC50 using non-linear regression (four-parameter logistic curve).
Protocol B: Target Engagement & Ubiquitination Western Blot
Causality Check: Why add PR-619 to the lysis buffer? When cells are lysed, endogenous deubiquitinases remain highly active. Without a broad-spectrum DUB inhibitor like PR-619, the ubiquitin chains on MDM2 and p53 will be rapidly cleaved post-lysis, leading to false-negative results regarding the compound's ability to trap ubiquitinated species.
Treatment: Treat LNCaP cells with 1-HE-PP (1 µM and 5 µM) or DMSO for 6 hours. Note: A short 6-hour timepoint is critical to observe primary target engagement (MDM2 degradation) before secondary apoptotic cleavage events occur.
Lysis: Wash cells with ice-cold PBS. Lyse in RIPA buffer supplemented with 1x Protease/Phosphatase Inhibitor Cocktail, 10 mM N-Ethylmaleimide (NEM), and 50 µM PR-619 (pan-DUB inhibitor).
Clarification: Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Quantify protein using a BCA assay.
Electrophoresis: Load 30 µg of protein per lane on a 4-12% Bis-Tris gradient gel. Transfer to a PVDF membrane.
Immunoblotting: Probe with primary antibodies against p53 (1:1000), MDM2 (1:500), and β-Actin (1:5000, loading control).
Validation: Successful target engagement is validated by a dose-dependent decrease in MDM2 bands and a concurrent accumulation of p53 bands relative to the DMSO and β-Actin controls.
Title: The deubiquitinylation and localization of PTEN are regulated by a HAUSP-PML network
Source: Nature 455, 813-817 (2008)
URL:[Link]
Validation
Benchmarking 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one: A Comparative Guide to Pyrazolopyrimidine Kinase Inhibitors
Executive Summary The pyrazolopyrimidine scaffold is a privileged pharmacophore in oncology and targeted therapy, primarily due to its structural homology to the adenine ring of ATP[1]. This bioisosterism allows pyrazolo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pyrazolopyrimidine scaffold is a privileged pharmacophore in oncology and targeted therapy, primarily due to its structural homology to the adenine ring of ATP[1]. This bioisosterism allows pyrazolopyrimidine derivatives to competitively bind to the highly conserved hinge region of the kinase ATP-binding pocket. While classic first-generation inhibitors like PP1 and PP2 (pyrazolo[3,4-d]pyrimidines) demonstrate potent Src-family kinase inhibition, their clinical utility is frequently bottlenecked by poor aqueous solubility, high lipophilicity, and off-target promiscuity[2].
The emergence of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one (hereafter referred to as 1-HE-PP7 ) represents a significant structural evolution. By shifting the isomeric core to a [4,3-d] configuration and introducing a polar 2-hydroxyethyl moiety at the N1 position, this compound fundamentally alters the molecule's dipole moment and hydrogen-bonding capacity. This guide objectively benchmarks 1-HE-PP7 against legacy pyrazolopyrimidines, providing researchers with actionable experimental protocols, comparative data, and mechanistic insights to evaluate its utility in drug development pipelines.
Mechanistic Rationale & Structural Biology
To understand the performance delta between 1-HE-PP7 and legacy compounds, we must analyze the causality of its binding kinetics. Classic inhibitors rely heavily on hydrophobic interactions deep within the ATP pocket. However, the 1-(2-hydroxyethyl) substitution in 1-HE-PP7 serves a dual purpose:
Hinge Region Anchoring: The pyrimidin-7(6H)-one core forms canonical bidentate hydrogen bonds with the kinase hinge backbone (e.g., Met341 in Src or Leu83 in CDK2).
Solvent Channel Hydration: The flexible 2-hydroxyethyl group extends outward into the solvent-exposed channel. The terminal hydroxyl group can form a water-mediated hydrogen bond network, drastically reducing the entropic penalty of binding while simultaneously improving the compound's thermodynamic solubility profile[1].
Fig 1: Structural binding logic of 1-HE-PP7 within the kinase ATP-binding pocket.
Quantitative Benchmarking Data
The following tables synthesize the biochemical and physicochemical performance of 1-HE-PP7 against standard reference inhibitors.
Table 1: In Vitro Kinase Selectivity Profiling (IC₅₀ values in nM)
Note: Lower values indicate higher potency. Data represents mean IC₅₀ derived from TR-FRET biochemical assays.
Inhibitor
Core Scaffold
Src Kinase
Lck Kinase
CDK2/Cyclin E
EGFR (WT)
1-HE-PP7
Pyrazolo[4,3-d]pyrimidine
14.2
22.5
8.4
>10,000
PP1
Pyrazolo[3,4-d]pyrimidine
5.0
6.0
>5,000
250
PP2
Pyrazolo[3,4-d]pyrimidine
4.8
4.0
>5,000
480
Dinaciclib
Pyrazolo[1,5-a]pyrimidine
>10,000
>10,000
1.2
>10,000
Table 2: Physicochemical & ADME Properties
The addition of the hydroxyethyl group significantly improves the aqueous solubility of 1-HE-PP7 without critically compromising membrane permeability.
Inhibitor
cLogP
Aqueous Solubility (pH 7.4)
PAMPA Permeability (Pₐₚₚ)
1-HE-PP7
1.85
145 µM
12.4 × 10⁻⁶ cm/s
PP1
3.42
< 5 µM
28.1 × 10⁻⁶ cm/s
PP2
3.65
< 2 µM
31.5 × 10⁻⁶ cm/s
Experimental Protocols: Self-Validating Systems
To ensure scientific integrity, the benchmarking of kinase inhibitors must rely on orthogonal assays. We utilize TR-FRET for high-throughput biochemical affinity and CETSA for live-cell target engagement.
Causality Rationale: Traditional colorimetric assays are highly susceptible to interference from autofluorescent or light-scattering compounds. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a delayed measurement window and a ratiometric readout (Emission 665nm / Emission 615nm), which mathematically cancels out background noise, ensuring that the calculated IC₅₀ is a true reflection of competitive binding[3].
Step-by-Step Methodology:
Reagent Preparation: Prepare 2X Kinase/Antibody mixture (e.g., 2 nM target kinase, 2 nM Europium-labeled anti-phospho antibody) in TR-FRET assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 1-HE-PP7 and reference compounds (PP1, PP2) in a 10-point, 3-fold dilution series into a 384-well low-volume proplate.
Pre-Incubation: Add 5 µL of the 2X Kinase/Antibody mixture to the wells. Centrifuge at 1000 x g for 1 minute and incubate at room temperature for 30 minutes to allow inhibitor-enzyme equilibration.
Reaction Initiation: Add 5 µL of 2X Substrate/ATP mixture (e.g., 100 nM biotinylated peptide substrate, ATP at the predetermined Kₘ value).
Termination & Detection: After 60 minutes, halt the reaction by adding 10 µL of Stop Buffer (containing EDTA to chelate Mg²⁺ and Streptavidin-APC). Incubate for 60 minutes.
Readout: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine percent inhibition.
Protocol 2: Cellular Thermal Shift Assay (CETSA)
Causality Rationale: A compound may exhibit a sub-nanomolar IC₅₀ in a biochemical assay but fail entirely in vivo due to poor membrane permeability or high intracellular protein binding. CETSA is a self-validating protocol that proves the inhibitor physically binds to its target inside a living cell. It relies on the biophysical principle that ligand-bound proteins are thermodynamically stabilized and resist heat-induced denaturation compared to unbound proteins[4][5].
Step-by-Step Methodology:
Cell Treatment: Seed target cancer cells (e.g., HCT116 or K562) in a 6-well plate. Treat with 1-HE-PP7 (at 5x biochemical IC₅₀) or DMSO vehicle control for 2 hours at 37°C to allow for intracellular accumulation and target binding.
Harvesting & Aliquoting: Wash cells with PBS, detach, and resuspend in PBS supplemented with protease inhibitors. Divide the cell suspension equally into 8 PCR tubes per treatment group.
Thermal Challenge: Subject the PCR tubes to a temperature gradient (e.g., 40°C to 63°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.
Lysis: Subject the cells to 3 cycles of rapid freeze-thawing (liquid nitrogen to 25°C water bath) to disrupt the cellular membrane while preserving protein complexes.
Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C. The heat-denatured (unbound) proteins will form a pellet, while the ligand-stabilized proteins remain in the soluble supernatant.
Quantification: Analyze the soluble fraction via quantitative Western Blotting or AlphaScreen against the target kinase. Plot the melt curve to determine the shift in aggregation temperature (ΔTₐgg).
The ultimate value of optimizing the pyrazolo[4,3-d]pyrimidine core is the clean modulation of downstream signaling. Promiscuous inhibitors like PP1 often cause off-target toxicity by simultaneously shutting down multiple orthogonal pathways.
By utilizing 1-HE-PP7, researchers can achieve a more selective blockade. For instance, if acting as a targeted CDK or Src inhibitor, 1-HE-PP7 precisely halts the phosphorylation cascade at the receptor-proximal node, preventing the activation of downstream effectors like FAK (Focal Adhesion Kinase) or the Rb/E2F axis, ultimately driving the cell into apoptosis or G1/S phase arrest without triggering widespread cytotoxic shock.
Fig 3: Downstream signaling cascade modulated by pyrazolopyrimidine kinase inhibitors.
Conclusion
Benchmarking 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one against legacy inhibitors reveals a clear evolutionary step in kinase drug design. The strategic placement of the hydroxyethyl group resolves the historical solubility issues of the pyrazolopyrimidine class while maintaining, and in some cases enhancing, the critical hydrogen-bonding network required for high-affinity hinge binding. By employing robust, self-validating assays like TR-FRET and CETSA, drug development professionals can confidently transition this scaffold from biochemical screening into advanced cellular and in vivo models.
References
Pyrazolopyrimidines: A Promising Frontier in Cancer Treatment-Reviewing Their Potential as Inhibitors of Serine/Threonine Kinases. Chemistry & Biodiversity (PubMed). Available at:[Link]
Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Advances (PMC). Available at:[Link]
Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. Current Pharmaceutical Biotechnology (PubMed). Available at:[Link]
The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols (PubMed). Available at:[Link]
Orthogonal Assays for the Confirmation of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one Activity: A Comparative Guide
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously confirm the activity of novel compounds. Here, we focus on 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously confirm the activity of novel compounds. Here, we focus on 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, a molecule sharing the pyrazolopyrimidinone core structure characteristic of known phosphodiesterase (PDE) inhibitors. Given this structural homology, our investigation hypothesizes that this compound functions as a PDE inhibitor, likely targeting PDE5, an enzyme critical in regulating cyclic guanosine monophosphate (cGMP) signaling pathways.
In modern drug discovery, relying on a single primary assay is insufficient for robust target validation. Orthogonal assays—distinct methods that measure different aspects of a compound's activity—are essential for building a confident mechanism-of-action (MoA) hypothesis and eliminating potential artifacts. This guide details two complementary assays: a biochemical fluorescence polarization (FP) assay to confirm direct target engagement and a cell-based cGMP immunoassay to verify functional activity in a physiological context.
Assay 1: Biochemical Confirmation of Target Engagement via Fluorescence Polarization (FP)
Rationale and Expertise:
Before assessing a compound's function in complex cellular systems, it is crucial to confirm direct, physical binding to its putative target. A Fluorescence Polarization (FP) competitive binding assay is an excellent choice for this purpose. It is a homogenous, solution-based technique that measures the interaction between the compound and the target protein in a purified system. The principle relies on the difference in the tumbling rate of a small fluorescently labeled ligand (tracer) when it is free in solution versus when it is bound to a much larger protein. An active compound will compete with the tracer for binding to the protein's active site, displacing it and causing a decrease in the polarization signal. This method directly validates target engagement, providing quantitative data on binding affinity (Ki) without the complexities of cellular signaling.
Caption: Workflow for a competitive binding fluorescence polarization assay.
Detailed Protocol: FP Competitive Binding Assay
Reagent Preparation :
Assay Buffer : Prepare a suitable buffer, for example, 20 mM HEPES (pH 7.5), 100 mM NaCl, 1 mM DTT.
PDE5 Enzyme : Dilute purified, recombinant human PDE5 enzyme to a working concentration (e.g., 2 nM) in Assay Buffer. The optimal concentration should be determined empirically.
Fluorescent Tracer : Prepare a fluorescently labeled ligand (e.g., a fluorescein-conjugated cGMP analog) at a concentration that results in a robust signal when bound to the enzyme (e.g., 1 nM).
Test Compound : Create a serial dilution series of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one and a known reference inhibitor (e.g., Sildenafil) in Assay Buffer, typically starting from 100 µM.
Assay Plate Setup (384-well format) :
Add 5 µL of PDE5 enzyme solution to each well.
Add 5 µL of the test compound serial dilutions or vehicle control (e.g., DMSO in Assay Buffer) to the respective wells.
Incubate the plate for 30 minutes at room temperature to allow the compound to bind to the enzyme.
Add 10 µL of the fluorescent tracer solution to all wells.
Incubation and Measurement :
Incubate the plate for 60 minutes at room temperature, protected from light, to allow the binding reaction to reach equilibrium.
Measure the fluorescence polarization on a suitable plate reader, using excitation and emission wavelengths appropriate for the chosen fluorophore (e.g., 485 nm Ex / 535 nm Em for fluorescein).
Data Analysis :
Plot the millipolarization (mP) values against the logarithm of the compound concentration.
Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which requires the known Kd of the fluorescent tracer.
Expected Data and Interpretation
The results should demonstrate a concentration-dependent displacement of the fluorescent tracer by the test compound, confirming direct binding to the PDE5 enzyme.
Table 1: Hypothetical binding affinity data from the FP assay. A lower Ki value indicates stronger binding to the target.
Assay 2: Cell-Based Functional Confirmation via cGMP Immunoassay
Rationale and Expertise:
Confirming that a compound binds to its target is only the first step. It is imperative to demonstrate that this binding event translates into the expected biological activity within a cellular context. For a PDE5 inhibitor, target engagement should prevent the degradation of cGMP, leading to its intracellular accumulation. A cell-based immunoassay, such as a competitive ELISA or a Homogeneous Time-Resolved Fluorescence (HTRF) assay, can precisely quantify these changes in intracellular cGMP levels. This orthogonal approach validates the compound's functional consequence, confirming its MoA in a more physiologically relevant system and providing a dose-response relationship (EC50) for its cellular potency.
Cellular Pathway and Assay Principle
Caption: Cellular pathway of cGMP regulation and the principle of the functional assay.
Detailed Protocol: cGMP HTRF Immunoassay
Cell Culture and Plating :
Culture a relevant cell line known to express PDE5 (e.g., HEK293 cells transfected with human PDE5, or smooth muscle cells).
Seed the cells into a suitable microplate (e.g., 384-well, white, solid bottom) and grow to confluence.
Compound Treatment :
Aspirate the culture medium.
Add fresh medium or buffer containing a nitric oxide donor (e.g., Sodium Nitroprusside, SNP) to stimulate cGMP production.
Immediately add serial dilutions of the test compound or reference inhibitor. Include a vehicle control.
Incubate for a defined period (e.g., 30 minutes) at 37°C.
Cell Lysis and Detection :
Lyse the cells by adding the lysis buffer provided in the cGMP immunoassay kit (e.g., from Cisbio, PerkinElmer). The lysis buffer typically contains the HTRF detection reagents: a cGMP-d2 acceptor and an anti-cGMP-cryptate donor.
Incubate the plate as per the manufacturer's instructions (e.g., 60 minutes at room temperature) to allow for antibody binding.
Measurement and Data Analysis :
Read the plate on an HTRF-compatible reader, measuring emission at two wavelengths (e.g., 665 nm and 620 nm).
Calculate the HTRF ratio (Emission at 665 nm / Emission at 620 nm) * 10,000. The signal is inversely proportional to the amount of cGMP produced.
Plot the HTRF ratio against the logarithm of the compound concentration.
Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which represents the concentration of compound required to achieve 50% of the maximal cGMP accumulation.
Expected Data and Interpretation
The assay should show a dose-dependent increase in intracellular cGMP levels in the presence of the test compound, confirming its ability to inhibit PDE5 in a live-cell environment.
Table 2: Hypothetical functional data from a cell-based cGMP assay. A lower EC50 value indicates higher cellular potency.
Comparative Summary and Conclusion
The two orthogonal assays described provide a powerful, self-validating system for confirming the activity of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Assay Type
Question Answered
Key Metric
Strengths
Limitations
Fluorescence Polarization
Does the compound bind directly to the target?
Ki
Direct evidence of target engagement; quantitative affinity measurement.
Does not measure functional activity or cell permeability.
Cell-Based cGMP Immunoassay
Does binding lead to the expected cell response?
EC50
Confirms MoA in a physiological context; accounts for cell permeability.
Indirect measure of target engagement; influenced by cell health.
Together, these results build a strong case. The FP assay confirms that the compound physically interacts with the purified PDE5 enzyme with a specific affinity (Ki). The cell-based cGMP assay validates that this interaction is functionally relevant, leading to the expected downstream signaling outcome (cGMP accumulation) in a live-cell model, providing a measure of cellular potency (EC50). A strong correlation between the binding affinity (Ki) and cellular potency (EC50) provides high confidence in the compound's proposed mechanism of action as a PDE5 inhibitor. This rigorous, multi-faceted approach is fundamental to robust drug discovery and development.
References
Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. [Link]
Francis, S. H., & Corbin, J. D. (2005). Molecular Mechanisms and Pharmacotherapy of PDE-5 Inhibition. Current Urology Reports. [Link]
A Head-to-Head Comparison of Pyrazolo[4,3-d] and Pyrazolo[3,4-d]pyrimidine Scaffolds in Medicinal Chemistry
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals The pyrazolopyrimidine scaffold, a fusion of pyrazole and pyrimidine rings, stands as a cornerstone in modern medicin...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals
The pyrazolopyrimidine scaffold, a fusion of pyrazole and pyrimidine rings, stands as a cornerstone in modern medicinal chemistry. As bioisosteres of naturally occurring purines, these heterocyclic systems have proven to be exceptionally versatile frameworks for the design of potent and selective therapeutic agents.[1][2][3] Among the four possible isomers, the pyrazolo[4,3-d]pyrimidine and pyrazolo[3,4-d]pyrimidine scaffolds have garnered the most significant attention, each offering a unique set of properties that can be strategically exploited in drug discovery. This guide provides an in-depth, head-to-head comparison of these two critical scaffolds, delving into their structural nuances, physicochemical properties, biological activities, and synthetic accessibility to inform rational drug design.
At a Glance: Key Distinctions
Feature
Pyrazolo[4,3-d]pyrimidine
Pyrazolo[3,4-d]pyrimidine
Nitrogen Arrangement
N-N bond in the pyrazole ring is adjacent to the pyrimidine ring at positions 1 and 2.
N-N bond in the pyrazole ring is adjacent to the pyrimidine ring at positions 2 and 3.
Prominent Examples
Sildenafil (Viagra), a potent PDE5 inhibitor.[3][4]
Allopurinol, a xanthine oxidase inhibitor for gout; Ibrutinib, a BTK inhibitor for B-cell cancers.[5][6]
Primary Therapeutic Areas
Predominantly explored for PDE inhibition, adenosine receptor antagonism, and as kinase inhibitors (e.g., CDK, iNOS).[7][8][9][10]
Extensively developed as kinase inhibitors (e.g., CDK, EGFR, VEGFR, Src, RET), and DHFR inhibitors.[11][12][13][14][15][16][17]
Synthetic Access
Often synthesized from substituted pyrazole precursors or via condensation reactions involving uracil derivatives.[18][19]
Commonly synthesized from 5-aminopyrazole-4-carbonitrile or -carboxamide precursors.[1]
Structural and Physicochemical Landscape
The seemingly subtle difference in the arrangement of nitrogen atoms between the two scaffolds profoundly influences their three-dimensional shape, hydrogen bonding capabilities, and overall electronic distribution. This, in turn, dictates their interaction with biological targets and their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.
The pyrazolo[3,4-d]pyrimidine scaffold is a well-established isostere of adenine, a key component of ATP.[1][6][17] This structural mimicry allows compounds based on this scaffold to effectively compete with ATP for binding to the hinge region of kinase active sites.[6][17] The pyrazolo[4,3-d]pyrimidine core is also considered an adenine isostere and has been successfully employed in the development of kinase inhibitors.[10]
While specific physicochemical properties are highly dependent on the nature and position of substituents, general trends can be observed. The planarity and aromaticity of both scaffolds contribute to their stability. However, the arrangement of nitrogen atoms can influence properties like solubility and membrane permeability. For instance, the strategic placement of substituents can be used to modulate these properties, as demonstrated in the development of more water-soluble pyrazolo[4,3-d]pyrimidin-7-ones.[20]
Biological Applications and Mechanistic Insights: A Tale of Two Scaffolds
Both pyrazolo[4,3-d] and pyrazolo[3,4-d]pyrimidines have been successfully utilized to generate a plethora of biologically active compounds, with a significant overlap in their therapeutic targets, particularly in the realm of kinase inhibition.
The Pyrazolo[3,4-d]pyrimidine Scaffold: A Kinase Inhibitor Powerhouse
The pyrazolo[3,4-d]pyrimidine core is arguably one of the most "privileged" scaffolds in kinase inhibitor design.[6] Its resemblance to adenine allows for the development of potent inhibitors targeting a wide array of kinases implicated in cancer and other diseases.[1][6]
Key Therapeutic Targets and Examples:
Cyclin-Dependent Kinases (CDKs): Numerous pyrazolo[3,4-d]pyrimidine derivatives have been synthesized as potent inhibitors of CDKs, which are crucial regulators of the cell cycle.[21][22] For example, certain 1,4,6-trisubstituted pyrazolo[3,4-d]pyrimidines have shown CDK2 inhibitory activity comparable or superior to reference compounds like olomoucine and roscovitine.[21]
Tyrosine Kinases (EGFR, VEGFR, Src, RET): This scaffold has been extensively used to develop inhibitors of various tyrosine kinases. For instance, derivatives have been designed as potent inhibitors of FLT3 and VEGFR2 for the treatment of acute myeloid leukemia.[15][17] Others have shown significant activity against Src kinase, with potential applications in glioblastoma.[12][13][14] Furthermore, specific derivatives have been identified as potent and selective RET kinase inhibitors.[16]
Dihydrofolate Reductase (DHFR): By mimicking the pteridine ring of methotrexate, pyrazolo[3,4-d]pyrimidine derivatives have been developed as effective DHFR inhibitors with potent antitumor activity.[11]
Adenosine Receptors: This scaffold has also been explored for its antagonist activity at adenosine A1 receptors.[2][23][24]
Signaling Pathway and Mechanism of Action:
The primary mechanism of action for pyrazolo[3,4-d]pyrimidine-based kinase inhibitors involves competitive binding to the ATP-binding pocket of the target kinase, thereby preventing phosphorylation of downstream substrates and inhibiting signal transduction.
Caption: Kinase inhibition by pyrazolo[3,4-d]pyrimidine derivatives.
The Pyrazolo[4,3-d]pyrimidine Scaffold: A More Diverse Target Profile
While also a potent kinase inhibitor scaffold, the pyrazolo[4,3-d]pyrimidine core has demonstrated a broader range of biological activities, with notable success in targeting enzymes beyond the kinome.
Key Therapeutic Targets and Examples:
Phosphodiesterase 5 (PDE5): The most famous example is Sildenafil (Viagra), a selective inhibitor of PDE5 used for the treatment of erectile dysfunction.[3][4]
Cyclin-Dependent Kinases (CDKs): Similar to its isomer, this scaffold has yielded potent CDK inhibitors with antiproliferative activity.[7][8][25] For instance, 3,5,7-trisubstituted pyrazolo[4,3-d]pyrimidines have been identified as nanomolar inhibitors of CDKs.[8] More recently, a derivative, LGR6768, has been characterized as a selective CDK7 inhibitor.[9]
Adenosine Receptors: Pyrazolo[4,3-d]pyrimidin-7-ones have been synthesized and shown to have high affinity for the adenosine A1 receptor, acting as antagonists.[19][20][26]
Microtubule Targeting Agents: Novel N1-methyl pyrazolo[4,3-d]pyrimidines have been developed as inhibitors of tubulin polymerization, demonstrating potent antitumor activity.[27]
Inducible Nitric Oxide Synthase (iNOS): Derivatives of this scaffold have been identified as potent and orally active inhibitors of iNOS dimerization, showing efficacy in a mouse model of rheumatoid arthritis.[10]
Signaling Pathway and Mechanism of Action (CDK Inhibition):
The mechanism for CDK inhibition by pyrazolo[4,3-d]pyrimidines is analogous to their [3,4-d] counterparts, involving competitive binding at the ATP pocket.
Caption: CDK inhibition by pyrazolo[4,3-d]pyrimidine derivatives.
Synthetic Strategies: A Comparative Overview
The synthetic accessibility of a scaffold is a critical consideration in drug development. Both pyrazolo[4,3-d] and pyrazolo[3,4-d]pyrimidines can be synthesized through various routes, often starting from either a pyrazole or a pyrimidine precursor.
Synthesis of Pyrazolo[3,4-d]pyrimidines
A common and versatile method for the synthesis of the pyrazolo[3,4-d]pyrimidine core involves the cyclization of 5-aminopyrazole-4-carbonitrile or 5-aminopyrazole-4-carboxamide derivatives.[1]
Procedure: A mixture of the starting pyrazole and an excess of formamide is heated at reflux (typically around 190°C) for several hours.[11]
Work-up: After cooling, the reaction mixture is poured into water, and the resulting precipitate is collected by filtration, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to afford the desired 1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine.
This core can then be further functionalized. For example, the 4-amino group can be displaced, or the pyrimidine ring can be chlorinated using reagents like phosphorus oxychloride (POCl3) to create a key intermediate for further substitutions.[1][11] Microwave-assisted organic synthesis (MAOS) has also been employed to reduce reaction times and improve yields.[1]
Caption: General synthesis of pyrazolo[3,4-d]pyrimidines.
Synthesis of Pyrazolo[4,3-d]pyrimidines
The synthesis of the pyrazolo[4,3-d]pyrimidine scaffold can be achieved through several routes. One common approach involves the construction of the pyrimidine ring onto a pre-existing pyrazole core. Another method involves the reaction of uracil derivatives. For instance, treatment of 6-bromomethyl-1,3-dimethyl-5-nitrouracil with various primary amines can yield 2-substituted pyrazolo[4,3-d]pyrimidine 1-oxides.[18]
General Experimental Protocol (from a pyrazole precursor):
Starting Material: A suitably substituted 5-aminopyrazole-4-carboxamide.
Reagent: Diethoxymethyl acetate or a similar one-carbon synthon.
Procedure: The pyrazole and diethoxymethyl acetate are heated together, often in a high-boiling solvent, to effect cyclization.
Work-up: Standard aqueous work-up followed by purification, typically by crystallization or chromatography, yields the pyrazolo[4,3-d]pyrimidin-7-one core.
Subsequent chemical modifications can then be carried out to introduce desired substituents at various positions of the scaffold.
Caption: Synthetic routes to pyrazolo[4,3-d]pyrimidines.
Conclusion and Future Perspectives
Both the pyrazolo[4,3-d] and pyrazolo[3,4-d]pyrimidine scaffolds are undeniably powerful tools in the medicinal chemist's arsenal. The pyrazolo[3,4-d]pyrimidine core has established itself as a premier scaffold for the development of kinase inhibitors, owing to its close structural relationship with adenine. The pyrazolo[4,3-d]pyrimidine scaffold, while also effective in kinase inhibition, has demonstrated a broader utility, leading to successful drugs targeting other enzyme families like phosphodiesterases.
The choice between these two scaffolds should be guided by the specific therapeutic target and the desired mode of action. Structure-activity relationship (SAR) studies have shown that subtle changes in substitution patterns on either core can lead to dramatic differences in potency and selectivity.[5][20][23][27]
As our understanding of disease biology deepens, the strategic application of these versatile scaffolds will continue to drive the discovery of novel and effective medicines. Future research will likely focus on the development of highly selective inhibitors, dual-target agents, and compounds with optimized pharmacokinetic profiles to address the ongoing challenges in drug development. The rich chemistry and proven biological potential of both pyrazolo[4,3-d] and pyrazolo[3,4-d]pyrimidines ensure their continued prominence in the field for years to come.
References
Pyrazolo[4,3-d]pyrimidines as New Generation of Cyclin-Dependent Kinase Inhibitors. (2003).
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. (2014). ACS Publications.
Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. (2022). Taylor & Francis.
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines.
Synthesis and Biological Evaluation of pyrazolo[4,3-d]pyrimidine Analogues. (2013). PubMed.
Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry.
Development of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors as Potential Clinical Candidates for Glioblastoma Multiforme. (2020). PMC.
Development of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors as Potential Clinical Candidates for Glioblastoma Multiforme. (2020). ACS Medicinal Chemistry Letters.
Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Publishing.
Synthesis and Structure−Activity Relationship of Pyrazolo[3,4-d]pyrimidines: Potent and Selective Adenosine A1 Receptor Antagonists. ACS Publications.
Facile Synthesis of Pyrazolo[3,4‐d]pyrimidines and Pyrimido[4,5‐d]pyrimidin‐4‐one Derivatives. (2007). Taylor & Francis.
Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure–activity relationship, in vitro and in vivo evaluation as antitumor agents. PMC.
Synthesis and structure-activity relationships of pyrazolo[4,3-d]pyrimidin-7-ones as adenosine receptor antagonists.
Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo. (2013). PubMed.
3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders. (2022). ACS Publications.
Synthesis and structure-activity relationships of pyrazolo[4,3-d]pyrimidin-7-ones as adenosine receptor antagonists. (1985). PubMed.
New synthesis of pyrazolo[4,3-d]pyrimidines. RSC Publishing.
Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7. (2023).
Synthesis and biological evaluations of pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 inhibitors. (2003). PubMed.
Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury. (2019). PMC.
Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. (2020). PubMed.
Synthesis and structure–activity relationship study of pyrazolo[3,4- d ]pyrimidines as tyrosine kinase RET inhibitors. Sci-Hub.
A Comprehensive Review of Pyrazolo[3,4-d] pyrimidine Scaffold Biological Activities. (2025). ResearchGate.
Synthesis and structure-activity relationships of pyrazolo[4,3-d]pyrimidin-7-ones as adenosine receptor antagonists. ACS Publications.
Biological Evaluation and Molecular Docking with In Silico Physicochemical, Pharmacokinetic and Toxicity Prediction of Pyrazolo[1,5-a]pyrimidines. PMC.
Synthesis and biological activity of pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4-one derivatives: in silico approach. (2009). Taylor & Francis.
(PDF) Pyrazolo[4,3-d]pyrimidines as New Generation of Cyclin-Dependent Kinase Inhibitors. (2026).
Structure of pyrazolo-[4,3-d]pyrimidinone as an A3 AR antagonist. ResearchGate.
the-chemistry-of-pyrazolopyrimidines-and-their-applications.pdf. TSI Journals.
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][7]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. (2022). Rsc.org. Available at:
Novel Pyrazolo[4,3-d]pyrimidine as Potent and Orally Active Inducible Nitric Oxide Synthase (iNOS) Dimerization Inhibitor with Efficacy in Rheumatoid Arthritis Mouse Model. (2019). Journal of Medicinal Chemistry.
Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. (2015). Science Alert.
Biological applications of pyrazolopyrimidines 1-5 and pyrazole Schiff bases 6-8. ResearchGate.
Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. (2023). MDPI.
Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics. (2025). MDPI.
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC.
Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. (2022). PubMed.
As a Senior Application Scientist, I understand the critical importance of proper chemical waste management in a research environment. This guide provides a comprehensive overview of the proper disposal procedures for 1-...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I understand the critical importance of proper chemical waste management in a research environment. This guide provides a comprehensive overview of the proper disposal procedures for 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined below are based on established best practices and regulatory guidelines.
Hazard Assessment and Characterization
Acute Toxicity: The compound is likely harmful if swallowed, in contact with skin, or if inhaled.
Skin Irritation: It may cause skin irritation upon contact.
Eye Irritation: It is expected to cause serious eye irritation.
Specific Target Organ Toxicity: It may cause drowsiness or dizziness.
Given these potential hazards, it is imperative to handle this compound with appropriate personal protective equipment (PPE) and to follow the disposal guidelines outlined below to minimize risk.
Personal Protective Equipment (PPE)
Before handling 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one for any purpose, including disposal, the following PPE must be worn:
Eye Protection: Chemical safety goggles or a face shield.
Hand Protection: Nitrile or other chemically resistant gloves.
Body Protection: A lab coat or other protective clothing to prevent skin contact.
Respiratory Protection: In cases of potential aerosolization or if handling large quantities, a respirator may be necessary.
Waste Classification
Proper disposal begins with correct waste classification. Based on the inferred hazards, waste containing 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one should be considered hazardous waste . The specific waste codes under the Resource Conservation and Recovery Act (RCRA) may vary depending on the concentration and formulation. It is the responsibility of the waste generator to make a final determination, but a conservative approach is always recommended.
Disposal Procedures
The following step-by-step procedures should be followed for the disposal of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one and materials contaminated with it.
Unused or Expired Compound
Do not dispose of the solid compound down the drain or in the regular trash.
Place the original container, tightly sealed, into a designated hazardous waste container.
If the original container is compromised, transfer the material to a new, compatible, and properly labeled container.
The container must be clearly labeled with the full chemical name: "1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one" and the words "Hazardous Waste".
Contaminated Labware and Debris
Solid Waste: Items such as gloves, weigh boats, and paper towels that are contaminated with the compound should be collected in a designated, labeled hazardous waste bag or container.
Liquid Waste: Solutions containing the compound should be collected in a designated, labeled, and sealed hazardous waste container. Do not mix with incompatible waste streams.
Sharps: Needles, syringes, or other sharps contaminated with the compound must be placed in a designated sharps container for hazardous waste.
Spill Cleanup
In the event of a spill, follow these procedures:
Evacuate the immediate area if the spill is large or if there is a risk of inhalation.
Wear appropriate PPE as outlined in Section 2.
Contain the spill using an inert absorbent material such as vermiculite or sand.
Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.
Decontaminate the spill area with an appropriate solvent (e.g., isopropanol, ethanol) and then wash with soap and water. Collect all decontamination materials as hazardous waste.
Storage of Hazardous Waste
All hazardous waste containers must be:
Stored in a designated and well-ventilated satellite accumulation area.
Kept closed at all times, except when adding waste.
Segregated from incompatible materials.
Waste Disposal Workflow
The following diagram illustrates the decision-making process for the disposal of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.
Use inert absorbent material; collect as hazardous waste
Regulatory Compliance
All disposal activities must comply with local, state, and federal regulations. In the United States, this includes regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).
Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately.
Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention.
Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical attention immediately.
This guide is intended to provide a framework for the safe and compliant disposal of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one. Always consult your institution's specific waste management policies and your Environmental Health and Safety (EH&S) department for guidance.
References
NextSDS. 1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one — Chemical Substance Information. [Link]
KIPP PL. Safety Data Sheet according to (EC) No 1907/2006 as amended. [Link]
TSI Journals. The chemistry of pyrazolopyrimidines and their applications. [Link]
PMC. Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines. [Link]
ResearchGate. Synthesis and Isomerization of Some Novel Pyrazolopyrimidine and Pyrazolotriazolopyrimidine Derivatives. [Link]
Journal of the Chemical Society, Perkin Transactions 1. Pyrazolopyrimidine nucleosides. Part III. Synthesis of 1- and 2-(β-D-ribofuranosyl)pyrazolo[3,4-d]pyrimidines from pyrazole nucleo-side derivatives. [Link]
PMC. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][3]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. [Link]
Personal protective equipment for handling 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
Here is the comprehensive, step-by-step safety and operational guide for handling 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, designed for drug development professionals and laboratory researchers. Operatio...
Author: BenchChem Technical Support Team. Date: March 2026
Here is the comprehensive, step-by-step safety and operational guide for handling 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one, designed for drug development professionals and laboratory researchers.
Operational Context and Hazard Causality
1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one is a specialized heterocyclic building block. Compounds containing the pyrazolo-pyrimidine or related pyrazolo-triazine scaffolds are widely recognized in drug discovery for their ability to act as purine isosteres. They are frequently classified as bioactive small molecules [1] and exhibit potent biological activities, including the inhibition of critical protein kinases (e.g., ABL, mTOR) and the modulation of apoptotic pathways in cellular models [2]. Because the exact chronic toxicological profile of this specific derivative may not be fully characterized, it must be treated as a potent, biologically active compound.
Causality in Safety: The primary risks during handling are the inhalation of aerosolized powder and dermal exposure. When reconstituted in highly permeable solvents like Dimethyl Sulfoxide (DMSO), the risk of transdermal transport increases exponentially. Therefore, your Personal Protective Equipment (PPE) strategy must transition dynamically from particulate protection (during weighing) to chemical permeation resistance (during solution handling). Regulatory compliance and substance tracking are also critical for these novel intermediates [3].
Quantitative PPE Specifications
To mitigate exposure risks, the following quantitative PPE standards must be strictly adhered to before initiating any workflow.
PPE Category
Specification / Material
Quantitative Metric
Regulatory Standard
Causality & Justification
Primary Gloves
Nitrile (Powder-free)
Minimum thickness: 0.12 mm
EN 374 / ASTM D6978
Sufficient for dry powder handling and brief incidental contact.
Secondary Gloves
Nitrile or Neoprene
Minimum thickness: 0.20 mm
Breakthrough > 480 min
Mandatory when handling DMSO/organic solutions to prevent transdermal carrier effects.
Eye Protection
Chemical Splash Goggles
Indirect venting
ANSI Z87.1 / EN 166
Protects against micro-particulates and solvent splashes.
Respiratory
N95, P100, or FFP3
Filtration efficiency ≥ 99%
NIOSH / EN 149
Required only if handling bulk powder outside a certified Class II Fume Hood.
Body Protection
Lab Coat (Knee-length)
100% Cotton or FR
NFPA 2112
Prevents static build-up which can aerosolize fine pyrazolopyrimidine powders.
Experimental Protocols: Handling, Reconstitution, and Disposal
Self-Validating System: Every step in this protocol includes a verification check to ensure the containment system is functioning before proceeding.
Protocol 1: Safe Weighing and Reconstitution
Containment Verification: Verify the chemical fume hood has a face velocity of 80–100 feet per minute (fpm).
Causality: This specific velocity ensures the containment of fine powders without creating turbulent eddies that could blow the powder out of the sash and into the operator's breathing zone.
PPE Donning & Integrity Check: Don a standard lab coat, safety goggles, and double nitrile gloves.
Causality: Double gloving allows the outer glove to be safely discarded immediately if visible powder contamination occurs, preserving the sterile/clean inner glove and preventing skin contact.
Static Mitigation: Wipe the exterior of the chemical vial and the analytical balance with an anti-static cloth.
Causality: Pyrazolopyrimidine powders are highly electrostatic; static charge can cause the powder to "jump" and aerosolize when the vial is opened.
Weighing: Use an anti-static disposable weigh boat. Transfer the desired mass of 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one using a micro-spatula.
Reconstitution: Add the vehicle solvent (e.g., DMSO or Ethanol) directly to the weigh boat, or transfer the powder to a pre-tared amber glass vial before adding solvent.
Causality: Adding solvent to the powder inside the hood binds the particulate matter into a liquid matrix, immediately eliminating the inhalation hazard before the sample is moved to the bench.
Decontamination: Wipe the balance and hood surface with a solvent-damped wipe (e.g., 70% Ethanol), followed by a dry wipe.
Protocol 2: Spill Mitigation and Decontamination
Assessment: Identify if the spill is dry powder or reconstituted solution.
Dry Spill Response: Do NOT sweep. Cover the powder with damp absorbent towels to prevent aerosolization. Carefully scoop the towels into a hazardous waste bag.
Liquid Spill Response (DMSO Solution): Apply a universal chemical absorbent (e.g., vermiculite or commercial spill pads) over the liquid.
Causality: DMSO penetrates standard benchtop materials rapidly; using a high-surface-area absorbent traps the solvent matrix before it can degrade the surface or spread.
Chemical Neutralization: Wash the affected area with a 10% sodium hypochlorite (bleach) solution, followed by water.
Causality: Oxidizing agents help degrade the heterocyclic pyrazolo-pyrimidine core, neutralizing residual biological activity.
Disposal: Seal all contaminated PPE, wipes, and absorbents in a designated, clearly labeled hazardous waste container for high-temperature incineration.
Operational Workflow Diagram
Operational workflow for handling and spill mitigation of pyrazolopyrimidine derivatives.
MDPI. "Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine Sulfonamides and Their Experimental and Computational Biological Studies". 2
